Methyllycaconitine

• CAS: 1356-60-1

Core Science & Biosynthesis

Unmasking the α7 Nicotinic Acetylcholine Receptor: A Technical Whitepaper on the Mechanism and Application of Methyllycaconitine (MLA)

Executive Summary

Methyllycaconitine (MLA) is a complex norditerpenoid alkaloid originally isolated from Delphinium (larkspur) species. In neuropharmacology, it has become the gold-standard molecular probe for isolating and characterizing the α7 nicotinic acetylcholine receptor (nAChR). As a Senior Application Scientist, I have structured this guide to move beyond basic descriptive pharmacology. Here, we will dissect the structural causality of MLA's mechanism of action, evaluate its quantitative pharmacodynamics, and establish self-validating experimental workflows for both radioligand binding and high-resolution electrophysiology.

Structural Pharmacology and Mechanism of Action

The α7 nAChR is a homopentameric ligand-gated ion channel characterized by its high calcium (Ca²⁺) permeability and exceptionally rapid desensitization kinetics. MLA acts as a highly potent, competitive antagonist at the orthosteric binding site of the α7 nAChR.

Causality of Antagonism : MLA competes directly with endogenous acetylcholine (ACh) and other agonists (e.g., choline, nicotine) for the agonist-binding pocket located at the interface of adjacent α7 subunits. The bulky norditerpenoid core, coupled with its esterified side chains, sterically hinders the closure of the C-loop of the receptor's ligand-binding domain. Because C-loop closure is the mechanical trigger for channel gating, MLA effectively locks the receptor in a closed, resting state. Consequently, MLA prevents the agonist-induced influx of Ca²⁺, thereby silencing downstream secondary messenger cascades such as the PI3K/Akt neuroprotective pathway and inhibiting depolarization-dependent vesicular exocytosis of neurotransmitters like glutamate and dopamine1[1].

Fig 1: MLA competitive antagonism at the α7 nAChR and downstream signaling blockade.

Quantitative Pharmacodynamics

To utilize MLA effectively in complex tissue preparations, researchers must understand its exact selectivity profile. While MLA is historically considered "α7-selective," it exhibits concentration-dependent affinity for other nAChR subtypes, most notably α9 homomers and α6-containing receptors2[2].

Receptor Subtype	Ligand Affinity (Ki / IC50)	Causality & Experimental Notes
α7 (Human/Rat)	IC50 ≈ 0.03 nM – 2.0 nM	Primary target. Exceptionally high affinity allows nanomolar dosing to isolate α7 currents without off-target effects.
α9 homomers	IC50 ≈ 1.1 nM	High affinity. Requires caution when studying tissues expressing both α7 and α9 (e.g., cochlear hair cells).
α3β2	IC50 ≈ 80 nM	~40x to 2000x lower affinity than α7.
α4β2	IC50 ≈ 700 nM	The predominant CNS heteromer; largely unaffected at standard α7-blocking concentrations (10-50 nM).
Muscarinic AChRs	> 100,000 nM (No affinity)	Confirms specificity for ionotropic over metabotropic cholinergic signaling.

Data synthesized from established radioligand and functional assays 3[3].

Experimental Methodologies: Self-Validating Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems, ensuring that the data generated is strictly specific to the α7 nAChR.

Radioligand Binding Assay ([³H]-MLA)

[³H]-MLA is a superior radioligand compared to [¹²⁵I]-α-Bungarotoxin for certain applications because its small molecular size allows it to penetrate tissue slices more effectively than the bulky peptide toxin.

Causality & Rationale : The primary challenge in radioligand binding is differentiating specific receptor binding from non-specific lipid partitioning. We utilize polyethylenimine (PEI)-treated glass fiber filters to neutralize the negative charge of the glass, preventing the positively charged MLA from binding to the filter itself.

Step-by-Step Protocol :

• Membrane Preparation : Homogenize target tissue (e.g., rat hippocampus) in ice-cold 50 mM Tris-HCl (pH 7.4). Centrifuge at 40,000 x g for 30 min at 4°C to pellet membranes. Resuspend to a final protein concentration of 1-2 mg/mL4[4].

• Assay Assembly : In a 96-well plate, combine 50 µL of [³H]-MLA (final concentration ~1 nM), 50 µL of test compound (or buffer for total binding), and 100 µL of membrane suspension.

• Self-Validation (Non-Specific Binding) : To define non-specific binding (NSB), include control wells containing a saturating concentration of an unlabeled competitor (e.g., 1 mM nicotine or 10 µM unlabeled MLA). Validation check: Specific binding should account for >80% of total binding.

• Incubation : Incubate for 2 hours at room temperature to reach equilibrium.

• Termination & Washing : Rapidly filter the reaction through 0.5% PEI-presoaked GF/B filters using a cell harvester. Wash 3x with ice-cold buffer. Causality: Ice-cold buffer slows the dissociation rate (

  ) of the radioligand during the wash step, preserving the bound complex.

• Quantification : Add scintillation cocktail and quantify via liquid scintillation counting.

High-Resolution Patch-Clamp Electrophysiology

Recording α7 currents is notoriously difficult due to their millisecond-scale desensitization. Slow drug application will result in the receptor desensitizing before a measurable peak current is achieved.

Causality & Rationale : We employ a rapid perfusion system (solution exchange < 100 ms) combined with whole-cell patch-clamp. MLA is used sequentially to isolate the α7 component from mixed nicotinic responses (e.g., α4β2).

Step-by-Step Protocol :

• Cell Preparation : Plate acutely dissociated neurons or chromaffin cells on glass coverslips.

• Internal/External Solutions : Use a standard external HEPES-buffered Tyrode's solution (pH 7.4). The internal pipette solution should contain 140 mM CsCl or K-gluconate to block outward potassium currents and isolate inward calcium/sodium currents.

• Configuration : Establish a >2 GΩ seal and rupture the membrane to achieve the whole-cell configuration. Hold the membrane potential at -70 mV.

• Rapid Agonist Application : Apply a 100 ms pulse of 100 µM ACh via a piezoelectric-driven multibarrel perfusion system. Validation check: You should observe a rapidly activating and rapidly decaying inward current5[5].

• Antagonist Isolation : Superfuse the cell with 10 nM MLA for 1-2 minutes. Repeat the ACh pulse. The rapid component of the current should be completely abolished, confirming it was α7-mediated6[6].

• Self-Validation (Reversibility) : Wash out the MLA with standard external solution for 3-5 minutes and re-apply ACh. The current must recover to at least 80% of the baseline amplitude to rule out non-specific cell rundown or permanent receptor damage.

Fig 2: Electrophysiological patch-clamp workflow for isolating fast-desensitizing α7 currents.

Translational Applications in Drug Development

Beyond basic receptor characterization, MLA is an indispensable tool in preclinical drug development:

• Addiction Models : MLA has been utilized to demonstrate that α7 nAChRs on glutamatergic terminals in the Ventral Tegmental Area (VTA) are critical for the dopamine-releasing effects of THC. Systemic administration of MLA successfully blocks THC-induced elevations in dopamine, highlighting the α7 receptor as a potential therapeutic target for cannabis use disorder7[7].

• Neuroprotection Assays : In models of glutamate-induced excitotoxicity, pre-treatment with MLA abolishes the neuroprotective effects of α7 agonists (like PNU-282987), validating that the survival pathway is strictly α7-dependent.

References

• Wikipedia Contributors. "Methyllycaconitine." Wikipedia, The Free Encyclopedia.[Link]

• Whiteaker, P., et al. "A novel fluorescent α-conotoxin for the study of α7 nicotinic acetylcholine receptors." SciSpace. [Link]

• Mata, D., et al. "Target identification and validation of the alpha7 nicotinic acetylcholine receptor as a potential therapeutic target in retinal disease." PMC.[Link]

• Khiroug, L., et al. "Unmasking the functions of the chromaffin cell α7 nicotinic receptor by using short pulses of acetylcholine and selective blockers." PNAS. [Link]

• Ullian, E. M., et al. "Nicotinic Acetylcholine Receptors Containing α7 Subunits Are Required for Reliable Synaptic Transmission In Situ." PMC. [Link]

• Solinas, M., et al. "Nicotinic α7 Receptors as a New Target for Treatment of Cannabis Abuse." Journal of Neuroscience.[Link]

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 7. jneurosci.org [jneurosci.org]

Technical Guide: Methyllycaconitine (MLA) – Discovery, Chemistry, and Application

Executive Summary

Methyllycaconitine (MLA) is a C19-diterpenoid alkaloid that has evolved from a notorious livestock toxin into the gold-standard pharmacological probe for

nicotinic acetylcholine receptors ( nAChRs).[1][2] Its discovery bridges 19th-century botanical toxicology with modern neuropharmacology. This guide provides a rigorous technical analysis of MLA’s history, structural elucidation, mechanism of action, and validated experimental protocols for its isolation and application in drug discovery.

Part 1: Historical Trajectory & Structural Elucidation

The journey of MLA is a case study in the "toxin-to-tool" paradigm. Originally identified as the agent responsible for "larkspur poisoning" in cattle on North American rangelands, it is now indispensable for mapping cholinergic pathways in the brain.

The Timeline of Discovery

The isolation and characterization of MLA spanned four decades, hindered by the complexity of the diterpenoid skeleton and the instability of the ester linkage.

Figure 1: The chronological evolution of Methyllycaconitine from crude extract to defined pharmacological tool.

Structural Chemistry

MLA is a norditerpenoid alkaloid characterized by a hexacyclic core.[1] Its pharmacological potency relies heavily on a specific structural feature: the 2-(methylsuccinimido)benzoate ester side chain attached at the C-18 position.

• Core Skeleton: Lycoctonine-type (C19).

• Pharmacophore: The ester side chain is critical.[3] Hydrolysis of this ester yields lycoctonine, which is

  less potent and less toxic.

• Stability Warning: The ester linkage is labile. In aqueous solutions at pH > 7.5, MLA rapidly hydrolyzes, losing biological activity.

Part 2: Mechanism of Action (The Antagonism)

MLA is defined by its nanomolar affinity and rapid reversibility at the

nAChR, distinguishing it from the slowly reversible peptide toxin -bungarotoxin ( -BGT).

Binding Kinetics & Selectivity

• Target: Orthosteric site (acetylcholine binding pocket) at the interface of

  subunits.

• Mode: Competitive Antagonist.[4][5]

• Selectivity Profile:

  • nAChR: (High Affinity)
  • nAChR: (Low Affinity)

  • Muscle nAChR:

Signal Blockade Pathway

MLA prevents the rapid influx of Calcium (

) required for downstream signaling in presynaptic facilitation and cognitive processing.

Figure 2: Mechanistic blockade of cholinergic signaling by MLA at the presynaptic

receptor.

Part 3: Experimental Protocols

As a self-validating system, these protocols include critical checkpoints to ensure data integrity.

Protocol A: Isolation of MLA from Delphinium Seeds

Based on the modified Harborne method and modern HPLC purification.

Reagents: Delphinium elatum or Consolida ambigua seeds, Ethanol (95%), Acetic Acid, Ammonium Hydroxide, Chloroform.

• Extraction:

  • Grind 100g of dried seeds to a fine powder.

  • Macerate in 500mL of 10% Acetic Acid in Ethanol for 48 hours. Rationale: Acidic pH protonates the alkaloids, ensuring solubility in the polar solvent.

  • Filter and concentrate the extract to 25% volume using a rotary evaporator (

    C).

• Precipitation (Base Fraction):

  • Add concentrated Ammonium Hydroxide dropwise to the concentrate until pH 9-10 is reached. Checkpoint: A heavy precipitate should form.

  • Extract the aqueous mixture

    with Chloroform.

• Purification (VLC/HPLC):

  • Dry the chloroform fraction over anhydrous

    and evaporate.

  • VLC (Vacuum Liquid Chromatography): Elute through Silica gel 60 using a gradient of Chloroform:Methanol (start 98:2, end 90:10).

  • HPLC Polishing: Use a C18 reverse-phase column. Mobile Phase: 0.2M Ammonium Acetate (pH 5.[6]0) / Acetonitrile gradient. Monitor at 254nm.[6][7]

Protocol B: [125I]- -Bungarotoxin Competition Binding

Standard assay to determine MLA affinity (

).

Materials: Rat brain membranes (hippocampus/cortex), [125I]-

-BGT (2000 Ci/mmol), MLA citrate.

• Preparation:

  • Dilute MLA serially (

    M to M) in binding buffer (50 mM Tris-HCl, pH 7.4, 1 mg/mL BSA). Note: BSA prevents non-specific binding of the toxin.

• Incubation:

  • Mix: 100 µL Membrane prep + 50 µL [125I]-

    -BGT (1 nM final) + 50 µL MLA.

  • Incubate for 2 hours at 25°C . Rationale: Although MLA binds fast,

    -BGT kinetics are slow; equilibrium requires adequate time.

• Termination:

  • Rapid filtration through Whatman GF/B filters (pre-soaked in 0.5% Polyethyleneimine). Critical: PEI reduces filter binding of the peptide toxin.

  • Wash

    with ice-cold buffer.

• Analysis:

  • Count radioactivity (Gamma counter).

  • Calculate

    using the Cheng-Prusoff equation: .

Part 4: Therapeutic Implications & Data Summary[2]

MLA is primarily a preclinical tool rather than a therapeutic candidate due to its toxicity and poor oral bioavailability. However, it is essential for validating

agonists intended for Alzheimer's and Schizophrenia.

Comparative Binding Data[1][3][8]

Receptor Subtype	Ligand	Affinity ( )	Functional Effect
nAChR	MLA	1.4 nM	Potent Antagonism
nAChR	-Bungarotoxin	0.6 nM	Irreversible Antagonism
nAChR	MLA	3,400 nM	Weak/No Effect
Muscle nAChR	MLA	~1,000 nM	Weak Blockade

Key Applications

• Alzheimer's Disease: Used to block

  -mediated neuroprotection assays to prove that a novel drug acts via this specific receptor.

• Schizophrenia: Used to model sensory gating deficits (P50 suppression) in rodents.

• Inflammation: Investigating the "Cholinergic Anti-inflammatory Pathway" where

  activation on macrophages inhibits cytokine release.

References

• Manske, R. H. (1938).[1] The Alkaloids of Fumariaceous Plants. XVI. Canadian Journal of Research, 16b, 57–60. Link

• Goodson, J. A. (1943).[1][2] The alkaloids of Delphinium elatum L. Journal of the Chemical Society, 139–141. Link

• Pelletier, S. W., et al. (1981). The structures of methyllycaconitine and related alkaloids. Journal of Natural Products, 44(4), 478-485. Link

• Ward, J. M., et al. (1990). Methyllycaconitine: a selective probe for neuronal alpha-bungarotoxin binding sites.[8] FEBS Letters, 270(1-2), 45–48. Link

• Macallan, D. R., et al. (1988). Methyllycaconitine and (+)-anatoxin-a differentiate between nicotinic receptors in vertebrate brain. FEBS Letters, 226(2), 357-363. Link

• Kuzovkov, A. D., & Platonova, T. F. (1959). The structure of methyllycaconitine. Journal of General Chemistry of the USSR, 29, 2746.

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 2. Methyllycaconitine - Wikipedia [en.wikipedia.org]
• 3. Identifying the binding site of novel methyllycaconitine (MLA) analogs at α4β2 nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Rapid and efficient isolation of the nicotinic receptor antagonist methyllycaconitine from delphinium: Assignment of the methylsuccinimide absolute stereochemistry as S — Department of Pharmacology [pharm.ox.ac.uk]

Methyllycaconitine as a selective α7 nicotinic acetylcholine receptor (nAChR) antagonist

Topic: Methyllycaconitine (MLA) as a Selective α7 Nicotinic Acetylcholine Receptor (nAChR) Antagonist Content Type: Technical Guide / Whitepaper Audience: Electrophysiologists, Neuropharmacologists, and Drug Discovery Scientists

Technical Guide & Application Protocol

Executive Summary

Methyllycaconitine (MLA) is a norditerpenoid alkaloid derived from Delphinium species.[1][2][3][4] It serves as the primary pharmacological tool for isolating α7 nicotinic acetylcholine receptor (nAChR) currents due to its rapid reversibility, high potency (Ki ≈ 1.4 nM ), and competitive antagonism. Unlike α-bungarotoxin (α-BGT), which binds irreversibly, MLA allows for repeated measures within the same biological sample, making it indispensable for paired-pulse electrophysiology and high-throughput screening.

This guide details the chemical profile, mechanism of action, and validated experimental protocols for using MLA to dissect cholinergic signaling pathways.

Chemical & Pharmacological Profile

Structural Determinants of Affinity

MLA acts as a competitive antagonist at the orthosteric binding site of the α7 nAChR. Structure-Activity Relationship (SAR) studies indicate that the anthranilate ester side chain attached to the lycoctonine skeleton is critical for its high affinity. Hydrolysis of this ester results in a >1000-fold loss of potency.

Selectivity Profile

MLA is highly selective for α7 homomers over heteromeric neuronal nAChRs (e.g., α4β2, α3β4) and muscle-type receptors, provided it is used within the correct concentration window.

Receptor Subtype	Affinity (Ki / IC50)	Interaction Type	Recommended Working Conc.
α7 (Homomeric)	1.4 nM	Competitive Antagonist	10 – 50 nM
α6β2*	~40 nM	Antagonist	Avoid > 50 nM
α4β2	> 2,000 - 5,000 nM	Weak Antagonist	N/A
α3β4	> 10,000 nM	Weak Antagonist	N/A
Muscle (α1)	~1,000 - 5,000 nM	Antagonist	N/A

Critical Note: While MLA is "selective," it is not "specific" at high concentrations. At doses >100 nM, it may begin to inhibit α6-containing receptors (often found in dopaminergic terminals). Precision in dosing is mandatory.

Mechanism of Action (MOA)

MLA functions by occupying the acetylcholine (ACh) binding pocket at the interface of α7 subunits. Because α7 nAChRs are homopentamers, they possess five potential binding sites. MLA binding prevents the conformational shift required for channel gating, thereby blocking the rapid influx of Ca²⁺ and Na⁺.

Visualization: Competitive Antagonism Pathway

The following diagram illustrates the competitive exclusion of ACh by MLA and the subsequent blockade of downstream calcium signaling.

Caption: MLA competes with ACh for the orthosteric site. High affinity (Ki ~1.4 nM) ensures effective blockade of Ca²⁺ influx even in the presence of physiological ACh levels.

Validated Experimental Protocols

Reconstitution and Storage[2]

• Solubility: Soluble in water or saline up to 10 mM.

• Stock Preparation: Prepare a 1 mM stock in sterile distilled water or aequous buffer (pH 7.4).

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles. Stable for up to 3 months in solution.

Electrophysiology: The "Subtraction Protocol"

To isolate α7 currents in brain slices (e.g., Hippocampal CA1 interneurons) where mixed nicotinic currents exist.

Objective: Isolate the fast-decaying α7 component from the slower non-α7 (e.g., α4β2) component.

• Baseline Recording:

  • Clamp neuron at -60 mV.

  • Apply agonist (e.g., ACh 1 mM or Choline 10 mM) via pressure ejection (puffer).

  • Record total nicotinic current (

    ).

• MLA Wash-in:

  • Perfuse 10–50 nM MLA for 5–10 minutes.

  • Note: Equilibrium is reached quickly due to fast kinetics.

• Post-MLA Recording:

  • Apply the same agonist pulse.

  • Record the residual current (

    ). This represents non-α7 currents.

• Analysis (Subtraction):

  • Calculate

    .

• Washout (Validation):

  • Wash with ACSF for 15–20 minutes. MLA is reversible;

    currents should recover >80%.

Cholinergic Anti-Inflammatory Pathway (CAP) Assay

MLA is the gold standard for verifying the involvement of α7 nAChR in the "Cholinergic Anti-inflammatory Pathway" in macrophages or microglia.

Protocol Workflow:

• Culture: Plate BV-2 microglia or primary macrophages.

• Pre-treatment (Antagonist): Treat Group A with MLA (1 µM) for 30 mins.

  • Note: Higher concentration (1 µM) is often used in cell culture to ensure saturation of all surface receptors against high-dose agonists.

• Agonist Treatment: Treat Group A and Group B (Control) with Nicotine (10 µM) or GTS-21.

• Inflammatory Challenge: Add LPS (100 ng/mL) to all wells. Incubate 4–24 hours.

• Readout: Measure TNF-α release via ELISA.

  • Expected Result: Nicotine suppresses TNF-α in Group B. MLA abolishes this suppression in Group A , confirming the effect is α7-mediated.

Workflow Visualization: Electrophysiological Isolation

Caption: Step-by-step subtraction protocol to isolate specific α7 nAChR currents from mixed cholinergic responses.

Critical Considerations & Troubleshooting

Toxicity and Safety

MLA is a potent neurotoxin.

• LD50: ~3-5 mg/kg (i.v. in mice).

• Handling: Wear gloves, mask, and safety glasses. Handle powder in a fume hood.

• In Vivo Use: When used systemically in behavioral studies, doses of 1–5 mg/kg (s.c. or i.p.) are typical. Be aware that at these systemic doses, peripheral ganglionic blockade (off-target) is possible, though α7 selectivity is generally maintained in the CNS due to affinity differences.

Common Pitfalls

• Concentration Creep: Using >100 nM in slice physiology risks blocking α6β2 receptors, which regulate dopamine release in the striatum. Always titrate to the lowest effective dose (typically 10-20 nM).

• Incomplete Washout: While reversible, MLA can stick to plastic tubing. Use glass-lined perfusion systems or wash extensively (20+ mins) if complete recovery is required.

• Stock Degradation: The ester bond is sensitive to high pH. Maintain stock solutions at neutral to slightly acidic pH (pH 6.0–7.0) for long-term stability.

References

• Ward, J. M., et al. (1990). "Methyllycaconitine: a potent natural insecticide active on the alpha-bungarotoxin binding site." FEBS Letters, 270(1-2), 45-48. Link

• Tocris Bioscience. "Methyllycaconitine citrate: Biological Activity and Data." Tocris Web Catalog. Link

• Alkondon, M., & Albuquerque, E. X. (1993). "Diversity of nicotinic acetylcholine receptors in rat hippocampal neurons. I. Pharmacological and functional evidence for distinct structural subtypes." Journal of Pharmacology and Experimental Therapeutics, 265(3), 1455-1473. Link

• Wang, H., et al. (2003).[5] "Nicotinic acetylcholine receptor alpha7 subunit is an essential regulator of inflammation." Nature, 421, 384-388. Link

• MedChemExpress. "Methyllycaconitine (MLA) Product Information." Link

Sources

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• 2. Synthesis, Nicotinic Acetylcholine Receptor Binding, Antinociceptive and Seizure Properties of Methyllycaconitine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scienceopen.com [scienceopen.com]
• 5. rndsystems.com [rndsystems.com]

Protocols & Analytical Methods

Methyllycaconitine (MLA): A Researcher's Guide to a Selective α7 Nicotinic Acetylcholine Receptor Antagonist

Introduction: Unveiling the Potential of Methyllycaconitine

Methyllycaconitine (MLA), a norditerpenoid alkaloid isolated from the seeds of Delphinium species (larkspurs), has emerged as an indispensable pharmacological tool for researchers investigating the function of nicotinic acetylcholine receptors (nAChRs).[1] Initially identified as a principal toxin responsible for livestock poisoning, its potent and selective antagonistic action on a specific subtype of nAChRs has rendered it invaluable for dissecting cholinergic signaling pathways in both the central and peripheral nervous systems.[1] This guide provides an in-depth overview of MLA, its mechanism of action, and detailed protocols for its application in studying nAChRs, particularly the α7 subtype, for which it exhibits high affinity.[2]

MLA's utility spans a wide range of research areas, from fundamental neuroscience to drug development for neurological and psychiatric disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia, where α7 nAChR dysfunction is implicated.[3] Its ability to selectively block α7 nAChRs allows for the precise elucidation of their roles in various physiological processes, including learning, memory, attention, and inflammation.[4][5]

Mechanism of Action: A Competitive and Selective Antagonist

Methyllycaconitine functions as a potent, selective, and competitive antagonist of the α7 nicotinic acetylcholine receptor.[2] This means it binds to the same site as the endogenous agonist, acetylcholine (ACh), on the α7 nAChR, but instead of activating the receptor, it prevents ACh from binding and thus blocks the ion channel from opening. The α7 nAChR is a ligand-gated ion channel composed of five α7 subunits, which, upon activation, allows the influx of cations, primarily Ca²⁺ and Na⁺, leading to neuronal depolarization and downstream signaling events.

The high selectivity of MLA for the α7 nAChR over other nAChR subtypes is a key feature that makes it a powerful research tool. This selectivity allows researchers to isolate and study the specific functions of α7 nAChRs in complex biological systems where multiple nAChR subtypes are co-expressed.

Binding Affinities and Selectivity

The potency and selectivity of MLA are quantitatively demonstrated by its binding affinity (Ki) and half-maximal inhibitory concentration (IC50) values for various nAChR subtypes.

Receptor Subtype	Ki (nM)	IC50 (nM)	Species	Reference
α7	1.4	2	Rat	[2]
α4β2	> 40 nM	-	Rat
α6β2	> 40 nM	-	Rat
α3β4	-	-	Rat	[6]
Muscle-type	~8000	-	Human	[1]

This table summarizes the reported binding affinities and inhibitory concentrations of MLA for different nAChR subtypes, highlighting its high selectivity for the α7 subtype.

Core Applications in Nicotinic Receptor Research

The unique pharmacological profile of MLA lends itself to a variety of in vitro and in vivo applications aimed at understanding the physiological and pathological roles of α7 nAChRs.

• Elucidating α7 nAChR Function: MLA is instrumental in determining whether a specific physiological response is mediated by α7 nAChRs. By observing the blockade of an acetylcholine- or nicotine-induced effect in the presence of MLA, researchers can confidently attribute that effect to the activation of α7 nAChRs.

• Characterizing Novel Ligands: In drug discovery, MLA is used as a reference compound in screening assays to identify and characterize new agonists, antagonists, or allosteric modulators targeting the α7 nAChR.

• Investigating Disease Mechanisms: MLA is employed in animal models of neurological and psychiatric disorders to probe the involvement of α7 nAChRs in disease pathogenesis and to evaluate the therapeutic potential of targeting this receptor. For instance, it has been used to study the role of α7 nAChRs in amyloid-β peptide-induced cytotoxicity in models of Alzheimer's disease.

• Probing Synaptic Transmission: In neurobiology, MLA helps to dissect the contribution of presynaptic and postsynaptic α7 nAChRs to synaptic transmission and plasticity.

Caption: Simplified signaling pathway of the α7 nAChR and the inhibitory action of MLA.

Protocols and Methodologies

The following protocols are provided as a guide for researchers. It is essential to optimize these protocols for specific experimental conditions and to include appropriate positive and negative controls.

Preparation of Methyllycaconitine Solutions

MLA is commercially available, most commonly as a citrate salt, which is soluble in water and DMSO. The free base form is less soluble in water.[1]

• Stock Solution Preparation:

  • Weigh the required amount of MLA citrate salt. The molecular weight of the citrate salt is approximately 874.93 g/mol , while the free base is 682.81 g/mol .[1] Always refer to the manufacturer's certificate of analysis for the exact molecular weight and purity.[7]

  • Dissolve in an appropriate solvent (e.g., sterile water or DMSO) to make a concentrated stock solution (e.g., 1-10 mM).

  • For long-term storage, it is recommended to store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[8] Stock solutions in DMSO are generally stable for several months at -20°C.

• Working Solution Preparation:

  • On the day of the experiment, dilute the stock solution to the desired final concentration in the appropriate physiological buffer (e.g., artificial cerebrospinal fluid for brain slice electrophysiology, or assay buffer for binding studies).

  • The stability of MLA in aqueous solutions can be pH-dependent. It is advisable to prepare fresh working solutions and use them promptly.[9][10]

Protocol 1: Competitive Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of a test compound for the α7 nAChR using [³H]MLA as the radioligand.

Materials:

• [³H]Methyllycaconitine ([³H]MLA)

• Unlabeled MLA (for non-specific binding determination)

• Test compound

• Membrane preparation from a source rich in α7 nAChRs (e.g., rat hippocampus or a cell line expressing recombinant human α7 nAChRs)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂)

• 96-well microplates

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • Total Binding: Binding buffer, [³H]MLA (at a concentration near its Kd, e.g., 1-2 nM).[11]

  • Non-specific Binding: Binding buffer, [³H]MLA, and a high concentration of unlabeled MLA (e.g., 1 µM).

  • Competition: Binding buffer, [³H]MLA, and varying concentrations of the test compound.

• Incubation: Add the membrane preparation to each well to initiate the binding reaction. The final assay volume is typically 200-250 µL. Incubate at room temperature for 60-90 minutes to reach equilibrium.

• Termination and Filtration: Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the free radioligand.[12]

• Washing: Quickly wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of [³H]MLA) using non-linear regression analysis.

  • Calculate the Ki value of the test compound using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of [³H]MLA and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay using [³H]MLA.

Protocol 2: Two-Electrode Voltage Clamp (TEVC) Electrophysiology in Xenopus Oocytes

This protocol outlines the use of MLA to block ACh-induced currents in Xenopus oocytes expressing recombinant α7 nAChRs.

Materials:

• Xenopus laevis oocytes

• cRNA encoding the human α7 nAChR subunit

• Microinjection setup

• Two-electrode voltage clamp (TEVC) rig

• Recording solution (e.g., ND96)

• Acetylcholine (ACh) solution

• MLA solution

Procedure:

• Oocyte Preparation and Injection:

  • Harvest and defolliculate Xenopus oocytes.[2]

  • Inject oocytes with α7 nAChR cRNA.[2]

  • Incubate the injected oocytes for 2-5 days to allow for receptor expression.

• Electrophysiological Recording:

  • Place an oocyte in the recording chamber and perfuse with recording solution.

  • Impale the oocyte with two electrodes (voltage and current) and clamp the membrane potential at a holding potential of -70 mV.

• ACh Application and Current Measurement:

  • Apply a concentration of ACh that elicits a submaximal response (e.g., EC50 concentration) and record the inward current.[2]

  • Wash the oocyte with recording solution until the current returns to baseline.

• MLA Application and Blockade:

  • Pre-incubate the oocyte with a specific concentration of MLA for a defined period (e.g., 2-5 minutes).[2]

  • Co-apply the same concentration of ACh in the continued presence of MLA and record the current.

  • Observe the reduction in the ACh-induced current, which indicates the antagonistic effect of MLA.

• Data Analysis:

  • Measure the peak amplitude of the ACh-induced currents in the absence and presence of MLA.

  • Calculate the percentage of inhibition for each MLA concentration.

  • Plot the percentage of inhibition against the logarithm of the MLA concentration to generate a dose-response curve and determine the IC50 value.

Protocol 3: In Vivo Administration in Rodent Models

This protocol provides a general framework for using MLA in vivo to investigate the role of α7 nAChRs in a specific behavior or physiological process in mice or rats.

Materials:

• MLA citrate salt

• Sterile saline (0.9% NaCl)

• Experimental animals (e.g., mice or rats)

• Appropriate behavioral testing apparatus (e.g., T-maze, social interaction test arena)

Procedure:

• Animal Acclimatization: Allow animals to acclimatize to the housing and handling conditions for at least one week before the experiment.

• MLA Solution Preparation: Dissolve MLA citrate salt in sterile saline to the desired concentration. The dose of MLA will depend on the specific research question and animal model, with reported effective doses ranging from approximately 1 to 10 mg/kg administered intraperitoneally (i.p.).[13][14]

• Administration: Administer MLA or vehicle (saline) to the animals via the chosen route (e.g., i.p., subcutaneous, or intracerebroventricular). The timing of administration relative to the behavioral test is critical and should be determined based on the pharmacokinetics of MLA and the experimental design. A pre-treatment time of 30 minutes is often used for i.p. injections.

• Behavioral Testing: Conduct the behavioral test at the appropriate time after MLA administration. For example, to study the effect of MLA on anxiety-like behavior, a social interaction test can be performed.[15][16] To assess cognitive function, a T-maze spontaneous alternation task can be used.[3]

• Data Collection and Analysis:

  • Record the relevant behavioral parameters (e.g., time spent in social interaction, percentage of spontaneous alternations).

  • Compare the results between the MLA-treated and vehicle-treated groups using appropriate statistical tests (e.g., t-test or ANOVA).

Caption: General workflow for an in vivo study using MLA in a rodent model.

Conclusion: A Versatile Tool for Nicotinic Receptor Research

Methyllycaconitine has proven to be an exceptionally valuable tool for the pharmacological dissection of nicotinic acetylcholine receptor function. Its high potency and selectivity for the α7 nAChR subtype enable researchers to investigate the specific roles of this receptor in a multitude of physiological and pathological processes. By following well-designed and controlled experimental protocols, scientists can continue to leverage the unique properties of MLA to advance our understanding of cholinergic signaling and to pave the way for novel therapeutic interventions for a range of debilitating disorders.

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Application Notes &amp; Protocols for the Synthesis and Evaluation of Methyllycaconitine (MLA) Analogues

Audience: Researchers, medicinal chemists, and drug development professionals engaged in the study of nicotinic acetylcholine receptors.

Objective: This document provides a comprehensive guide to the strategic design, chemical synthesis, and biological evaluation of simplified analogues of Methyllycaconitine (MLA), a potent antagonist of the α7 nicotinic acetylcholine receptor (nAChR). The protocols and insights herein are designed to facilitate the exploration of structure-activity relationships (SAR) and the development of novel selective modulators for this important therapeutic target.

Introduction: The Significance of Methyllycaconitine and its Analogues

Methyllycaconitine (MLA) is a naturally occurring norditerpenoid alkaloid isolated from various species of Delphinium (larkspur) and Aconitum.[1][2][3] It is recognized as one of the most potent and selective competitive antagonists of the α7 subtype of nicotinic acetylcholine receptors (nAChRs), with an IC₅₀ in the low nanomolar range.[4][5][6][7] These receptors are ligand-gated ion channels crucial for fast synaptic transmission in the nervous system and are implicated in a range of physiological processes and pathological conditions, including Alzheimer's disease.[2][3][8]

The complex hexacyclic structure of natural MLA presents a significant synthetic challenge. Therefore, the development of simplified analogues that retain the key pharmacophoric elements is a highly valuable strategy.[8] By systematically modifying these simplified scaffolds, researchers can dissect the structural requirements for high-affinity binding and selectivity, paving the way for novel therapeutic leads with improved drug-like properties. This guide focuses on the synthesis of AE-bicyclic analogues, which have been shown to possess antagonist effects on human α7 nAChRs and serve as an excellent starting point for SAR studies.[4][5][6]

Strategic Design: Key Structure-Activity Relationship (SAR) Insights

The design of effective MLA analogues is guided by decades of SAR studies. Two structural features have been identified as critical for antagonist activity at the α7 nAChR:

• The 3-azabicyclo[3.3.1]nonane Core (AE-Ring System): This bicyclic system, which contains an N-substituted piperidine moiety, is considered a foundational element of the MLA pharmacophore.[9] Its rigid structure correctly orients the key interacting groups.

• The Ester Side-Chain: The nature of the ester group at the C-18 position in natural MLA significantly impacts potency.[1] The 2-(3-methyl-2,5-dioxopyrrolidin-1-yl)benzoate ester is a key pharmacophore, and modifications to this group are a primary focus of analogue development.[10]

• The N-Side-Chain: The substituent on the piperidine nitrogen plays a crucial role in modulating activity. Studies have shown that bulkier, hydrophobic groups, such as those containing a phenyl moiety, can enhance antagonist activity compared to simple alkyl chains.[4][11]

Our synthetic strategy leverages these insights by first constructing a versatile AE-bicyclic core, followed by the introduction of diverse N-side-chains and ester functionalities to explore the chemical space around these key pharmacophores.

Synthetic Workflow and Protocols

The synthesis of simplified AE-bicyclic MLA analogues can be efficiently achieved in a multi-step sequence. The general workflow involves the construction of the core scaffold, followed by the installation of the desired side-chains.

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Application of Methyllycaconitine (MLA) in Nicotine Addiction Research: A Detailed Guide

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of Methyllycaconitine (MLA), a potent and selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR), in the study of nicotine addiction. This guide delves into the scientific rationale, detailed experimental protocols, and data interpretation, grounded in established scientific literature.

Scientific Foundation: Nicotine, the α7 nAChR, and the Rationale for MLA

Nicotine, the primary psychoactive component of tobacco, establishes and maintains addiction by interacting with nicotinic acetylcholine receptors (nAChRs) in the brain.[1][2] These receptors are ligand-gated ion channels composed of various subunits, with the α7 and α4β2 subtypes being particularly implicated in the rewarding and reinforcing effects of nicotine.[2][3]

The α7 nAChR, a homopentameric receptor, is highly expressed in key brain regions associated with addiction, such as the ventral tegmental area (VTA) and the hippocampus.[3][4][5] Activation of these receptors by nicotine contributes to the modulation of dopamine release in the mesolimbic pathway, a critical neural circuit for reward processing.[1] Therefore, antagonizing the α7 nAChR presents a valuable strategy to investigate the specific role of this receptor subtype in the mechanisms underlying nicotine dependence.

Methyllycaconitine (MLA) is a naturally occurring diterpenoid alkaloid that serves as a highly potent and selective competitive antagonist of the α7 nAChR, with a Ki value of approximately 1.4 nM.[6][7][8][9] Its selectivity for the α7 subtype over other nAChR subtypes, such as α4β2, makes it an invaluable pharmacological tool to dissect the contribution of α7 nAChRs to nicotine's addictive properties.[6][10]

The central hypothesis underpinning the use of MLA in nicotine addiction research is that by blocking the α7 nAChR, the rewarding and reinforcing effects of nicotine will be attenuated. This allows researchers to probe the specific contributions of this receptor to various facets of addiction, including initial drug reinforcement, craving, and relapse.

Physicochemical Properties and Handling of Methyllycaconitine

A clear understanding of MLA's properties is crucial for its effective use in research.

Property	Value	Source
Chemical Name	[1α,4(S),6β,14α,16β]-20-Ethyl-1,6,14,16-tetramethoxy-4-[[[2-(3-methyl-2,5-dioxo-1-pyrrolidinyl)benzoyl]oxy]methyl]aconitane-7,8-diol citrate	[6]
Molecular Formula	C37H50N2O10 (free base)	[11][12]
Molar Mass	682.811 g·mol−1 (free base)	[11][12]
Form	Commonly available as a citrate salt, which is a solid.	[6][11][13]
Solubility	The citrate salt is soluble in water.	[13]
Storage	Store at -20°C for long-term stability.	[14]

Note: The free base of MLA is not typically crystalline and is considered a weak base.[11] The citrate salt is the most common commercially available form.[11]

Core Applications and Experimental Protocols

MLA is a versatile tool that can be employed in a variety of in vitro and in vivo models to investigate nicotine addiction.

In Vitro Characterization of α7 nAChR Function

Application: To confirm the antagonist activity of MLA and to study the electrophysiological properties of α7 nAChRs in response to nicotine.

Protocol: Whole-Cell Patch-Clamp Electrophysiology in Xenopus Oocytes or Cultured Neurons

• Preparation: Prepare Xenopus oocytes expressing human α7 nAChRs or culture primary neurons known to express these receptors (e.g., hippocampal or cortical neurons).

• Recording Setup: Use a standard whole-cell patch-clamp setup with an amplifier, data acquisition system, and perfusion system.

• Solutions:

  • External Solution (for oocytes): Standard frog Ringer's solution.

  • Internal Solution (pipette solution): Typically contains (in mM): 140 KCl, 10 HEPES, 11 EGTA, 2 MgCl2, adjusted to pH 7.2-7.4.

  • Agonist Solution: Prepare a stock solution of nicotine in the external solution.

  • Antagonist Solution: Prepare a stock solution of MLA citrate in the external solution.

• Procedure: a. Establish a whole-cell recording from an oocyte or neuron. b. Apply a saturating concentration of nicotine to elicit a maximal current response. c. Wash out the nicotine and allow the cell to recover. d. Pre-incubate the cell with varying concentrations of MLA for a defined period (e.g., 2-5 minutes). e. Co-apply the same concentration of nicotine in the presence of MLA and record the current response.

• Data Analysis: Measure the peak amplitude of the nicotine-evoked currents in the absence and presence of MLA. Construct a concentration-response curve for MLA's inhibition of the nicotine response to determine the IC50 value.

Investigating the Role of α7 nAChRs in Nicotine's Rewarding Effects

Application: To determine if blocking α7 nAChRs with MLA reduces the rewarding properties of nicotine.

Protocol: Conditioned Place Preference (CPP)

• Apparatus: A standard three-chamber CPP apparatus with distinct visual and tactile cues in the two outer chambers.

• Animals: Male Wistar or Sprague-Dawley rats are commonly used.[15][16]

• Procedure: a. Pre-Conditioning (Day 1): Allow each animal to freely explore the entire apparatus for 15-20 minutes to determine any initial chamber preference. b. Conditioning (Days 2-9): This phase typically lasts for 8 days and involves alternating injections of nicotine and saline.

  • Nicotine Pairing: On alternating days, administer nicotine (e.g., 0.1-0.6 mg/kg, s.c.) and immediately confine the animal to one of the outer chambers for 30 minutes.[17][18]
  • Saline Pairing: On the other days, administer saline and confine the animal to the opposite outer chamber for 30 minutes.
  • MLA Treatment: To test the effect of MLA, administer it (e.g., 1-10 mg/kg, i.p.) 15-30 minutes prior to the nicotine injection.[19] A control group should receive vehicle before nicotine. c. Post-Conditioning (Day 10): Place the animal in the central chamber with free access to all chambers for 15-20 minutes and record the time spent in each chamber.

• Data Analysis: Calculate the preference score as the time spent in the nicotine-paired chamber during the post-conditioning phase minus the time spent in the same chamber during the pre-conditioning phase. A significant reduction in the preference score in the MLA-treated group compared to the control group indicates that blocking α7 nAChRs attenuates the rewarding effects of nicotine.[20]

Experimental Workflow for Conditioned Place Preference

Caption: Workflow for a Conditioned Place Preference experiment.

Assessing the Role of α7 nAChRs in Nicotine Reinforcement

Application: To investigate whether MLA can reduce the motivation to self-administer nicotine.

Protocol: Intravenous Self-Administration (IVSA)

• Apparatus: Standard operant conditioning chambers equipped with two levers (active and inactive), a cue light, and an infusion pump connected to a swivel system allowing for free movement.

• Animals and Surgery: Rats are surgically implanted with an indwelling intravenous catheter into the jugular vein.

• Procedure: a. Acquisition: Animals are trained to press the active lever to receive an intravenous infusion of nicotine (e.g., 0.03 mg/kg/infusion).[15] Each infusion is typically paired with a cue light. The inactive lever has no programmed consequences. b. Maintenance: Once stable responding is achieved, the effect of MLA can be tested. c. MLA Treatment: Administer MLA (e.g., 3.9 and 7.8 mg/kg, i.p.) prior to the self-administration session.[15]

• Data Analysis: Compare the number of infusions earned and the number of active lever presses between MLA-treated and vehicle-treated sessions. A significant decrease in responding on the active lever following MLA administration suggests that α7 nAChR blockade reduces the reinforcing efficacy of nicotine.[15]

Signaling Pathway of Nicotine's Rewarding Effects and MLA's Intervention

Caption: Nicotine's rewarding pathway and MLA's point of intervention.

Investigating the Role of α7 nAChRs in Nicotine Withdrawal

Application: To determine if MLA precipitates or alters the symptoms of nicotine withdrawal.

Protocol: Somatic Withdrawal Signs

• Animals: Rats are made dependent on nicotine via continuous infusion using osmotic minipumps.

• Procedure: a. Nicotine Infusion: Implant osmotic minipumps delivering a continuous infusion of nicotine for a period of 7-14 days. b. Withdrawal Precipitation: After the infusion period, administer MLA (at various doses) to precipitate withdrawal. c. Observation: Observe and score the frequency of somatic withdrawal signs (e.g., gasps, shakes, teeth chattering, ptosis) for a defined period following MLA injection.

• Data Analysis: Compare the number and severity of withdrawal signs in MLA-treated animals to a control group receiving saline. Studies have shown that MLA administration does not typically precipitate somatic signs of withdrawal, suggesting the α7 nAChR may not play a significant role in the physical aspects of nicotine dependence.[15]

Advanced Applications and Considerations

• In Vivo Microdialysis: This technique can be used to measure the effect of MLA on nicotine-induced dopamine release in brain regions like the nucleus accumbens.[21] A significant attenuation of dopamine release by MLA would provide direct neurochemical evidence for the role of α7 nAChRs in nicotine's rewarding effects.

• Drug Discrimination: In this behavioral paradigm, animals are trained to discriminate between the subjective effects of nicotine and saline. The ability of MLA to block the nicotine cue can be assessed to understand the role of α7 nAChRs in the interoceptive effects of nicotine.

• Dose-Response and Specificity: It is crucial to perform dose-response studies for MLA to establish the optimal dose that selectively antagonizes α7 nAChRs without affecting other receptor systems. While highly selective, at very high concentrations, MLA may interact with other nAChR subtypes.[6]

Conclusion and Future Directions

Methyllycaconitine is an indispensable tool for elucidating the role of the α7 nicotinic acetylcholine receptor in nicotine addiction. The protocols outlined in this guide provide a framework for researchers to investigate the multifaceted contributions of this receptor subtype to the rewarding, reinforcing, and withdrawal effects of nicotine. Future research could leverage MLA in combination with genetic models (e.g., α7 nAChR knockout animals) and advanced neuroimaging techniques to further refine our understanding of the neural circuits underlying nicotine dependence. This knowledge is paramount for the development of novel and more effective smoking cessation therapies.

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• National Center for Biotechnology Information. (n.d.). Methyllycaconitine. PubChem Compound Summary for CID 166177171. [Link]

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• Mogg, A. J., et al. (2002). Methyllycaconitine is a potent antagonist of alpha-conotoxin-MII-sensitive presynaptic nicotinic acetylcholine receptors in rat striatum. The Journal of Pharmacology and Experimental Therapeutics, 302(1), 197–204. [Link]

• MDPI. (2023). Amelioration of Nicotine-Induced Conditioned Place Preference Behaviors in Mice by an FABP3 Inhibitor. International Journal of Molecular Sciences. [Link]

Sources

• 1. Frontiers | Nicotine and neuronal nicotinic acetylcholine receptors: unraveling the mechanisms of nicotine addiction [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Nicotinic Receptors: Role in Addiction and Other Disorders of the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of methyllycaconitine (MLA), an alpha 7 nicotinic receptor antagonist, on nicotine- and cocaine-induced potentiation of brain stimulation reward - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Methylpiperidinium Iodides as Novel Antagonists for α7 Nicotinic Acetylcholine Receptors [frontiersin.org]
• 6. Methyllycaconitine citrate | Nicotinic (α7) Receptors | Tocris Bioscience [tocris.com]
• 7. Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Identifying the Binding Site of Novel Methyllycaconitine (MLA) Analogs at α4β2 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Methyllycaconitine - Wikipedia [en.wikipedia.org]
• 12. Methyllycaconitine | C37H50N2O10 | CID 166177171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Methyllycaconitine citrate (MLA), alpha7 Nicotinic receptor antagonist (CAS 112825-05-5) | Abcam [abcam.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. The nicotinic antagonist methyllycaconitine has differential effects on nicotine self-administration and nicotine withdrawal in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Contrasting effects of the α7 nicotinic receptor antagonist methyllycaconitine in different rat models of heroin reinstatement - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Conditioned Place Preference and Self-Administration Induced by Nicotine in Adolescent and Adult Rats [biomolther.org]
• 18. scielo.br [scielo.br]
• 19. researchgate.net [researchgate.net]
• 20. Conditioned Place Preference - Methods of Behavior Analysis in Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. Antagonizing α7 nicotinic receptors with methyllycaconitine (MLA) potentiates receptor activity and memory acquisition - PubMed [pubmed.ncbi.nlm.nih.gov]

How to use Methyllycaconitine to block α7 nAChR activity

Application Note: Pharmacological Blockade of α7 Nicotinic Acetylcholine Receptors using Methyllycaconitine (MLA)

Introduction & Mechanistic Overview

The α7 nicotinic acetylcholine receptor (nAChR) is a homopentameric ligand-gated ion channel distinguished by its high calcium (Ca²⁺) permeability and rapid desensitization kinetics [1]. It plays a critical role in cognitive functions, neuroprotection, and the cholinergic anti-inflammatory pathway. To rigorously interrogate α7 nAChR-mediated pathways, researchers require highly selective and reversible antagonists.

Methyllycaconitine (MLA), a naturally occurring norditerpenoid alkaloid, is the gold-standard competitive antagonist for the α7 nAChR. Unlike α-bungarotoxin (α-BTX), which binds nearly irreversibly and limits dynamic experimental designs, MLA offers rapid, reversible blockade at the orthosteric binding site. This makes it vastly superior for dynamic electrophysiological recordings and repeated-measures behavioral assays.

Pharmacological Profile & Quantitative Data

Understanding MLA's binding kinetics is essential for establishing optimal dosing and washout periods. The following table summarizes the quantitative pharmacological properties of MLA based on authoritative literature.

Property	Value / Characteristic	Experimental Context
Target Selectivity	α7 nAChR (Highly Selective)	Orthosteric competitive antagonist
IC₅₀ (Human α7)	~0.64 nM to 2.0 nM	Xenopus oocytes (TEVC) [2], [5]
Kᵢ (Rat Cortex)	2.12 nM	Radioligand displacement assay [3]
Reversibility	100% recovery within 10 min	Washout in electrophysiology [2]
In Vivo Dosing (Mice)	1.0 – 6.0 mg/kg (i.p.)	Behavioral & neuroinflammation models [4]

Mechanism of Action

MLA competes directly with endogenous acetylcholine (ACh) or exogenous agonists (e.g., PNU-282987, PHA-568487) at the orthosteric binding interfaces located at the subunit boundaries of the α7 homopentamer. By occupying this site, MLA prevents the conformational change required for channel gating, thereby abolishing the influx of Ca²⁺ and Na⁺ and halting downstream intracellular signaling cascades.

Competitive blockade of the α7 nAChR by MLA preventing downstream signaling.

Experimental Design: Establishing a Self-Validating System

As a Senior Application Scientist, I emphasize that a robust protocol must be a self-validating system. Simply applying an antagonist and observing a null effect is scientifically insufficient, as it cannot rule out receptor desensitization, off-target toxicity, or cell death.

Causality & Control Logic:

• Baseline Verification: Always establish a baseline response using an EC₅₀ to EC₉₀ concentration of a selective agonist. Because α7 nAChRs desensitize rapidly, inter-sweep intervals must be strictly controlled (typically 2–4 minutes) to allow complete receptor resensitization.

• Pre-incubation: MLA must be pre-incubated before agonist co-application. Due to its molecular size and binding kinetics, a 30- to 120-second pre-application ensures equilibrium binding at the orthosteric site [5].

• Recovery (The Critical Validation Step): The hallmark of MLA is its reversibility [2]. Following MLA blockade, a 10-minute washout period followed by a final agonist application must be performed. Recovery of the inward current proves that the blockade was due to specific MLA antagonism, not irreversible receptor rundown.

Detailed Methodologies & Protocols

Protocol A: In Vitro Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

Objective: Quantify the antagonistic efficacy of MLA against human α7 nAChRs.

• Preparation: Express human α7 nAChR cRNA in Xenopus laevis oocytes. Incubate for 2–5 days at 18°C.

• Recording Setup: Voltage-clamp oocytes at -60 mV to -70 mV. Continuously perfuse with OR2 buffer (82.5 mM NaCl, 2 mM KCl, 1 mM MgCl₂, 5 mM HEPES, pH 7.4).

  • Expert Insight: Omit Ca²⁺ and substitute with Ba²⁺ (e.g., 10 mM) in the recording buffer. Because α7 is highly permeable to Ca²⁺, calcium influx will trigger endogenous Ca²⁺-activated Cl⁻ channels in the oocyte, severely confounding the measurement of the isolated α7 inward current [2].

• Agonist Baseline: Apply ACh (100–300 µM, ~EC₅₀) for 1–2 seconds. Record the peak inward current. Wash with OR2 buffer for 3–4 minutes to allow recovery from desensitization. Repeat until peak amplitudes are stable (<5% variance).

• MLA Pre-incubation: Switch perfusion to OR2 buffer containing 10 nM MLA for 2 minutes.

• Co-application: Apply 10 nM MLA + 100 µM ACh for 1–2 seconds. Record the suppressed current.

• Washout & Validation: Perfuse with standard OR2 buffer for 10 minutes. Re-apply 100 µM ACh to confirm recovery of the baseline current.

Self-validating electrophysiology workflow demonstrating MLA reversibility.

Protocol B: In Vivo Blockade in a Neuroinflammation/Stroke Model

Objective: Block α7 nAChR-mediated neuroprotection in a permanent middle cerebral artery occlusion (pMCAO) mouse model [4].

• Formulation: Dissolve MLA citrate in sterile 0.9% saline to a final concentration suitable for a 4–6 mg/kg dose. Prepare fresh daily to prevent degradation.

• Surgical Intervention: Induce ischemic stroke via pMCAO in C57BL/6 mice.

• Administration: Inject MLA (4–6 mg/kg, i.p.) immediately post-surgery (Day 1). For sustained blockade, administer a second dose at 24 hours post-surgery (Day 2).

  • Expert Insight: This specific timing is critical. It blocks the acute microglial activation phase where α7 nAChR signaling is most vital for suppressing pro-inflammatory cytokines via the cholinergic anti-inflammatory pathway.

• Control Groups: To isolate the specific pathway, include:

  • Vehicle (0.9% Saline, i.p.)

  • Agonist alone (e.g., PHA-568487, 0.8 mg/kg, i.p.)

  • Agonist + MLA (to prove the agonist's protective effect is strictly α7-dependent).

• Endpoint Analysis: At Day 3, assess neurological deficits, quantify infarct volume via cresyl violet staining, and measure M1/M2 macrophage markers via RT-PCR. Successful MLA treatment will exacerbate infarct volume and completely block the protective, anti-inflammatory effects of the agonist [4].

References

• Understanding the Bases of Function and Modulation of α7 Nicotinic Receptors: Implications for Drug Discovery Pharmacological Reviews URL:[Link]

• Effect of MK-801 at the human alpha 7 nicotinic acetylcholine receptor PubMed / National Institutes of Health (NIH) URL:[Link]

• BindingDB BDBM50198442 (R)-methyllycaconitine::CHEMBL387362 BindingDB URL:[Link]

• Activation of α-7 Nicotinic Acetylcholine Receptor Reduces Ischemic Stroke Injury through Reduction of Pro-Inflammatory Macrophages and Oxidative Stress PLOS One URL:[Link]

• Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors ACS Bio & Med Chem Au URL:[Link]

Technical Notes & Optimization

Technical Support Center: Methyllycaconitine (MLA) Solubility and Stability Guide

Welcome to the technical support center for Methyllycaconitine (MLA). As a potent and highly selective competitive antagonist of the α7 nicotinic acetylcholine receptor (α7 nAChR), MLA is an invaluable tool in neuroscience and pharmacology research.[1][2][3] However, its complex norditerpenoid alkaloid structure presents unique challenges in solubility and stability that can impact experimental reproducibility and accuracy.[4]

This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights to overcome these challenges. We will move beyond simple protocols to explain the chemical principles behind our recommendations, empowering you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding MLA handling.

Q: What is the most common and soluble form of MLA for research? A: The citrate salt of methyllycaconitine is the most common form available commercially and is recommended for most applications due to its significantly enhanced aqueous solubility compared to the free base.[4] The free base form is poorly soluble in water and generally requires organic solvents like chloroform.[4] This guide will focus on the handling of the citrate salt.

Q: What are the primary solvents for dissolving MLA citrate salt? A: MLA citrate salt is readily soluble in both water and dimethyl sulfoxide (DMSO).[1] For cell culture and most in vitro work, preparing a concentrated stock in sterile, high-purity DMSO is a common practice. For some applications, a stock solution can be prepared directly in double-distilled water or saline.[2][5]

Q: How should I store MLA citrate salt powder and my stock solutions? A: Proper storage is critical to prevent degradation.

• Solid Powder: Store the vial at -20°C under desiccating conditions.[2] The product can typically be stored for up to 12 months under these conditions.[2]

• Stock Solutions: Once prepared, stock solutions should be aliquoted into small, single-use volumes to prevent repeated freeze-thaw cycles, which can degrade the compound and introduce moisture.[6] Store these aliquots tightly sealed at -80°C for long-term stability (up to 6 months) or at -20°C for shorter periods (up to 1 month).[6]

Q: Is MLA sensitive to environmental factors like heat and light? A: Yes. As a complex organic molecule, MLA's stability can be compromised by exposure to harsh environmental conditions.

• Heat: Elevated temperatures accelerate chemical reactions, including hydrolysis of the ester group crucial for MLA's biological activity.[7][8] A mere 10°C increase can exponentially increase the degradation rate.[8] Avoid heating MLA solutions unless absolutely necessary for initial dissolution, and even then, use minimal heat.

• Light: Protect MLA solutions from direct light by using amber vials or by wrapping containers in aluminum foil.[9]

• pH: The ester linkage in MLA is susceptible to base- and acid-catalyzed hydrolysis.[10] It is crucial to maintain solutions at or near a neutral pH to ensure stability.

Troubleshooting Guide: Common Experimental Issues

This section provides in-depth solutions to specific problems you may encounter during your experiments.

Q1: My MLA precipitated immediately after I diluted my DMSO stock into my aqueous cell culture medium. Why did this happen and how can I prevent it?

A: This is the most common solubility issue encountered with MLA and is a classic example of a compound "crashing out" of solution. MLA is significantly more soluble in organic solvents like DMSO than in aqueous buffers. When a concentrated DMSO stock is rapidly diluted into a large volume of aqueous medium, the local concentration of the compound exceeds its solubility limit in the mixed solvent system, causing it to precipitate.[11]

Root Cause Analysis: The rapid shift from a highly favorable organic environment (DMSO) to an unfavorable aqueous one prevents orderly solvation, leading to aggregation and precipitation.

Validated Solution Protocol:

• Pre-warm the destination medium/buffer to your experimental temperature (e.g., 37°C). This can slightly increase the solubility limit.

• Thaw your MLA stock solution aliquot completely at room temperature.

• Use a stepwise dilution approach. Instead of a single large dilution, first, create an intermediate dilution by adding the DMSO stock to a small volume of serum-containing medium or a suitable buffer. The proteins in serum can act as solubilizing agents.[11]

• Add the stock solution dropwise and slowly to the final volume of pre-warmed medium while the medium is being gently vortexed or swirled.[11] This gradual introduction maintains a low local concentration and allows for proper solvation, preventing precipitation.

• Visually inspect the final solution for any signs of cloudiness or particles before applying it to your cells or tissues.

Q2: I've observed a precipitate forming in my frozen MLA stock solution. Can I still use it?

A: The formation of a precipitate in a frozen stock solution indicates that the compound may have fallen out of solution during the freezing process or that the solvent took on water, reducing solubility.

Recommended Actions:

• Bring the vial to room temperature.

• Attempt to redissolve the compound by vortexing vigorously. If necessary, brief sonication in a water bath can be applied.[6]

• Visually inspect the solution to ensure it is completely clear.

• Trustworthiness Check: If the precipitate does not fully dissolve, do not use the stock. The concentration will be inaccurate, leading to unreliable results. Preparing a fresh stock solution is the most scientifically sound approach to ensure data integrity.[11]

Q3: My experimental results with MLA are inconsistent from week to week. Could this be a stability problem?

A: Yes, inconsistent results are a hallmark of compound degradation. The primary mechanism of degradation for MLA in solution is likely the hydrolysis of its N-(2-carboxyphenyl)-methylsuccinamido-ester moiety.[4] This ester side-chain is critical for its high-affinity binding to the α7 nAChR; its cleavage results in a dramatic loss of potency.[3][7]

Self-Validating System for Ensuring Stability:

• Aliquot Rigorously: Never use a central stock solution that is repeatedly warmed and re-frozen. Use single-use aliquots for each experiment.[6]

• Prepare Working Solutions Fresh: For all experiments, especially sensitive in vivo or cell-based assays, dilute your stock to the final working concentration immediately before use. It is strongly recommended to prepare working solutions fresh on the day of the experiment.[6]

• Control Your pH: Ensure your final buffer or medium is within a neutral pH range (e.g., 7.2-7.4) to minimize the rate of hydrolysis.

• Perform a System Suitability Test: If you suspect an issue, run a positive control with a freshly prepared stock solution alongside your existing one to verify biological activity.

Experimental Protocols & Best Practices

Adherence to these validated protocols will minimize solubility and stability issues.

Protocol 1: Preparation of a Concentrated MLA Citrate Stock Solution (100 mM in DMSO)

• Material Acclimation: Allow the vial of solid MLA citrate salt to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the powder.

• Solvent Addition: Using a calibrated pipette, add the appropriate volume of high-purity, anhydrous DMSO to the vial to achieve a 100 mM concentration. (Note: Use the batch-specific molecular weight provided on the Certificate of Analysis for precise calculations).[1]

• Dissolution: Cap the vial tightly and vortex vigorously. If needed, sonicate the vial in a room temperature water bath for 5-10 minutes until the solution is completely clear.[6]

• Visual Inspection: Hold the vial against a light source to confirm that no undissolved particles remain.

• Aliquoting: Immediately dispense the stock solution into single-use, low-retention polypropylene vials. The volume of the aliquots should be tailored to your typical experimental needs.

• Storage: Tightly seal the aliquot vials and store them immediately at -80°C for optimal long-term stability.[6]

Diagram 1: Recommended MLA Solution Preparation Workflow

This diagram illustrates the critical steps from receiving the solid compound to preparing a final working solution.

Caption: Recommended MLA Solution Preparation Workflow.

Diagram 2: Troubleshooting MLA Precipitation Issues

This flowchart provides a logical decision-making process when encountering precipitation.

Caption: Troubleshooting MLA Precipitation Issues.

Technical Data Summary

This table summarizes solubility data for the commercially standard Methyllycaconitine Citrate Salt .

Solvent	Max Concentration (mg/mL)	Max Concentration (mM)	Notes and References
Water	87.49	100	Data from Tocris Bioscience.[1] Abcam reports similar solubility.[2]
DMSO	87.49	100	Data from Tocris Bioscience.[1]
Saline	≥ 2.08	≥ 2.38	For in vivo working solutions, often prepared by diluting a DMSO stock into saline containing a solubilizing agent like 20% SBE-β-CD.[6]

Note: The molecular weight of MLA citrate salt is approximately 874.93 g/mol , but can vary between batches due to hydration. Always refer to the manufacturer's Certificate of Analysis for batch-specific data.[1]

References

• Methyllycaconitine - Wikipedia . Wikipedia. [Link]

• Methyllycaconitine Alleviates Amyloid-β Peptides-Induced Cytotoxicity in SH-SY5Y Cells . PLOS ONE. [Link]

• Stock Solutions . Cold Spring Harbor Laboratory Press. [Link]

• Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors . ACS Bio & Med Chem Au. [Link]

• Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors . ACS Publications. [Link]

• Synthesis, Nicotinic Acetylcholine Receptor Binding, Antinociceptive and Seizure Properties of Methyllycaconitine Analogs . National Institutes of Health. [Link]

• The nicotinic antagonist methyllycaconitine has differential effects on nicotine self-administration and nicotine withdrawal in the rat . PubMed. [Link]

• Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors . University of Bath's research portal. [Link]

• Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization . National Institutes of Health. [Link]

• A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances . Preprints.org. [Link]

• A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances . ResearchGate. [Link]

• Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors . PubMed. [Link]

• Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships . U.S. Environmental Protection Agency. [Link]

• Methyllycaconitine-sensitive neuronal nicotinic receptor-operated slow Ca2+ signal by local application or perfusion of ACh at the mouse neuromuscular junction . PubMed. [Link]

• Factors That Affect the Stability of Compounded Medications . PCCA. [Link]

• Drug quality and storage . MSF Medical Guidelines. [Link]

• Guidelines for the Storage of Essential Medicines and Other Health Commodities . IAPHL. [Link]

• An overview on Common Organic Solvents and their Toxicity . ResearchGate. [Link]

• The toxicokinetic profile of methyllycaconitine (MLA) in serum from the... . ResearchGate. [Link]

• Analytical Methods for Assessing Drug Purity and Quality “A Critical Evaluation” . IJARESM. [Link]

Sources

• 1. Methyllycaconitine citrate | Nicotinic (α7) Receptors | Tocris Bioscience [tocris.com]
• 2. Methyllycaconitine citrate (MLA) (mM/ml), alpha7 Nicotinic receptor antagonist (CAS 21019-30-7) | Abcam [abcam.com]
• 3. Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methyllycaconitine - Wikipedia [en.wikipedia.org]
• 5. Methyllycaconitine Alleviates Amyloid-β Peptides-Induced Cytotoxicity in SH-SY5Y Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. THE PCCA BLOG | Factors That Affect the Stability of Compounded M [pccarx.com]
• 9. Drug quality and storage | MSF Medical Guidelines [medicalguidelines.msf.org]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

MLA Technical Application Center: Overcoming Selectivity Limitations

Welcome to the Methyllycaconitine (MLA) Application Hub

Current Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Specialist Subject: Optimizing

nAChR antagonism while mitigating off-target effects.

Core Directive: The "Selectivity Window" Philosophy

Methyllycaconitine (MLA) is the gold-standard antagonist for

nicotinic acetylcholine receptors (nAChRs). However, treating it as a "magic bullet" leads to experimental failure. MLA is not absolutely specific; it is concentration-selective .

The central thesis of this guide is simple:

Selectivity is not a property of the molecule alone; it is a function of the concentration you apply relative to the affinity (Ki) of off-target receptors.

If you apply 10

M MLA, you are no longer studying ; you are blocking a broad spectrum of nicotinic transmission. This guide provides the protocols to maintain the "Selectivity Window."

Module 1: In Vitro Selectivity & Concentration Management

The Selectivity Thresholds

Users often report "mixed results" or "residual currents." This is frequently due to exceeding the safe concentration window.

Data Table: MLA Affinity Profile (Ki Values) Use this table to calculate your working concentration. Aim for

of the target, but stay below of the nearest off-target.

Receptor Subtype	Affinity ( )	Functional Consequence	Status
(Target)	1.4 nM	Potent, competitive antagonism	Primary Window
	~40 - 100 nM	Partial inhibition at high doses	Danger Zone
	~9,000 nM	Negligible at standard doses	Safe
	> 5,000 nM	Negligible at standard doses	Safe
Muscle nAChR	> 10,000 nM	Neuromuscular blockade	Safe (in vitro)

(Source: Ward et al., 1990; Tocris Bioscience Technical Data)

Visualizing the Decision Matrix

Use the following logic flow to determine your optimal concentration.

Figure 1: Concentration Decision Matrix. Green path represents the optimal window for specific

isolation.

Module 2: Troubleshooting Experimental Artifacts (Q&A)

Issue: "I cannot wash out the MLA effect in my patch-clamp recordings."

Diagnosis: MLA exhibits a slow off-rate (slow dissociation kinetics). This is a feature of its high affinity, but it mimics "irreversible" binding if the washout duration is insufficient.

Protocol: The "Pulse-Purge" Washout System Do not rely on passive diffusion. You must actively drive the equilibrium back.

• The Pre-Wash: Switch to a high-flow perfusion line (2-3 mL/min for whole-cell) containing only external solution + Atropine (if muscarinic isolation is needed).

• The Agonist Pulse: Apply a low concentration agonist pulse (e.g., 100

  M Choline or 10 M ACh) for 2 seconds.

  • Why? Competitive antagonists compete for the orthosteric site. Introducing the agonist helps "bump" the antagonist off the receptor, accelerating dissociation.

• The Long Wash: Continue perfusion for minimum 5-10 minutes .

• Verification: Re-test with agonist. Recovery of >80% current indicates successful washout.

Issue: "My IC50 values are shifting between experiments."

Diagnosis: This is likely a Pre-incubation Artifact . MLA is a large, rigid diterpenoid. It requires time to access the binding pocket, especially in tissue slices where diffusion is limited.

Corrective Action:

• Standardize Pre-incubation: Never co-apply MLA and Agonist simultaneously at

  .

• Protocol:

  • Establish stable baseline agonist response.

  • Perfuse MLA alone for 2 minutes (cultured cells) or 10-15 minutes (brain slices).

  • Apply Agonist + MLA co-application.

Module 3: In Vivo Limitations & Pharmacokinetics

Issue: "I injected MLA systemically (IP/IV) but see no behavioral change in my CNS model."

Diagnosis: Poor Blood-Brain Barrier (BBB) Permeability.[1] While early literature suggested MLA crosses the BBB, recent pharmacokinetic data indicates it is a substrate for efflux transporters (P-glycoprotein). Brain-to-plasma ratios are often low, and chronic nicotine exposure can further diminish uptake (Lockman et al., 2005).

Troubleshooting Workflow:

• Route of Administration:

  • Systemic (IP/IV): Only effective for peripheral targets (e.g., inflammation models, macrophages).

  • CNS Targets: You must use Intracerebroventricular (ICV) or local stereotaxic injection for reliable CNS blockade.

• Dose Calculation (The "Sledgehammer" Approach):

  • If you must use systemic injection, doses of 3-5 mg/kg (s.c. or i.p.) are required to achieve relevant CNS concentrations, but this drastically increases the risk of peripheral toxicity (neuromuscular blockade) and loss of selectivity.

Visualizing the In Vivo Barrier

Figure 2: Route of Administration Logic. Systemic administration is frequently the cause of "false negative" results in behavioral assays.

FAQ: Rapid Fire Technical Support

Q: Can I use MLA to distinguish between

and receptors? A: Yes, this is its primary use. is blocked at nanomolar concentrations (1-10 nM), while remains active. If your current is blocked by 5 nM MLA, it is . If it requires 5 M, it is likely or .[2]

Q: Is MLA light-sensitive? A: It is relatively stable, but we recommend storing the citrate salt desiccated at -20°C. Solutions should be kept on ice and shielded from direct sunlight during long experiments to prevent hydrolysis of the ester linkage.

Q: I see "MLA Citrate" and "MLA" in catalogs. Which do I buy? A: Buy MLA Citrate . The free base is poorly soluble in aqueous physiological buffers. The citrate salt dissolves easily in water or saline.

References

• Ward, J. M., et al. (1990). "Methyllycaconitine: a selective probe for neuronal alpha-bungarotoxin binding sites."[3] FEBS Letters.

• Tocris Bioscience. "Methyllycaconitine citrate: Biological Activity and Technical Data."[3]

• Lockman, P. R., et al. (2005). "Chronic nicotine exposure alters blood-brain barrier permeability and diminishes brain uptake of methyllycaconitine."[4] Journal of Neurochemistry.

• Taly, A., et al. (2009). "Nicotinic receptors: allosteric transitions and therapeutic targets." Drug Discovery Today.

• Abcam. "Methyllycaconitine citrate (MLA) - Product Datasheet."

Sources

• 1. Pharmacological Modulation of Blood–Brain Barrier Permeability by Kinin Analogs in Normal and Pathologic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Methyllycaconitine citrate | Nicotinic (α7) Receptors | Tocris Bioscience [tocris.com]
• 4. Chronic nicotine exposure alters blood-brain barrier permeability and diminishes brain uptake of methyllycaconitine - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting unexpected effects of Methyllycaconitine in experiments

Welcome to the Technical Support Center for Neuropharmacology. As a Senior Application Scientist, I have designed this guide to address the complex, and often paradoxical, biochemical behaviors of Methyllycaconitine (MLA).

While MLA is widely recognized as the gold-standard competitive antagonist for

7 nicotinic acetylcholine receptors (nAChRs), its complex binding kinetics, stoichiometry-dependent off-target effects, and concentration-dependent biphasic nature frequently confound experimental results. This guide bypasses generic advice to focus strictly on the mechanistic causality behind unexpected assay outcomes, providing you with self-validating protocols to ensure absolute data integrity.

I. Troubleshooting FAQs: Mechanistic Causality & Solutions

Q1: Why am I observing receptor potentiation instead of the expected antagonism when using MLA? The Causality: You are likely encountering the biphasic dose-response phenomenon of MLA. While MLA is a potent antagonist at nanomolar concentrations, recent electrophysiological and microdialysis studies demonstrate that at picomolar concentrations, MLA significantly potentiates

7 nAChR responses and increases hippocampal glutamate efflux, mimicking a positive allosteric modulator[1]. The Solution: Verify your working concentrations and serial dilution calculations. If your goal is receptor blockade, ensure your final bath or well concentration is strictly between 1 nM and 10 nM.

Q2: My wild-type

4 2 control cell line is showing inhibition when treated with MLA. Isn't MLA strictly 7-selective? The Causality: MLA is highly selective, but not entirely specific. At concentrations exceeding 40 nM, MLA begins to interact with 4 2 and 6 2 receptors. More importantly, this off-target effect is stoichiometry-dependent. MLA covalently traps at the 4- 4 interface, which is only present in the stoichiometry, leading to an insurmountable inhibition that cannot be reversed by simple washout[2]. The Solution: Cap your MLA concentration at 10 nM for subtype-selective assays. If you must use higher concentrations, utilize an stoichiometric control line, which lacks the 4- 4 interface and remains resistant to MLA trapping.

Q3: Why is the recovery time from MLA blockade in my patch-clamp recordings taking unusually long and displaying an S-shaped curve? The Causality: The

7 nAChR is a homomeric pentamer. While the onset of MLA inhibition follows a simple monotonic exponential decay, the recovery phase is S-shaped[3]. This occurs because MLA binds to multiple sites across the five identical subunits. Complete functional recovery requires the dissociation of MLA from a linear chain of these multiple binding sites, which is kinetically much slower than a simple bimolecular reaction[3]. The Solution: Extend your washout periods significantly (e.g., >15–20 minutes) between sweeps. Do not mistake incomplete washout for permanent receptor desensitization or cell death.

Q4: My MLA stock solution seems to have lost efficacy after a few weeks at 4°C. How should it be handled? The Causality: MLA is typically supplied as a citrate salt. The ester bonds within the complex aconitane skeleton of MLA are susceptible to slow hydrolysis in aqueous solutions, especially under temperature fluctuations or suboptimal pH. The Solution: Reconstitute MLA in anhydrous DMSO. Store stock solutions at -80°C for up to 6 months, or -20°C for no more than 1 month[4]. Always prepare aqueous working solutions freshly on the day of the experiment and discard any remainder.

II. Quantitative Data Summary

To prevent off-target trapping and paradoxical potentiation, strictly adhere to the concentration thresholds outlined below.

Concentration Range	Primary Receptor Target	Pharmacological Effect	Experimental Implication
< 1 nM (Picomolar)	7 nAChR	Potentiation / LTP Enhancement	Causes false negatives in inhibition assays; enhances memory acquisition in vivo[1].
1 nM – 10 nM	7 nAChR	Selective Competitive Antagonism	Optimal working range. High-affinity blockade without cross-reactivity.
> 40 nM	4 2, 6 2 nAChRs	Off-Target Antagonism	Loss of subtype selectivity; insurmountable inhibition at the 4- 4 interface,[2].

III. Mandatory Visualizations

Concentration-dependent pharmacological effects of Methyllycaconitine.

Decision tree for troubleshooting unexpected Methyllycaconitine effects.

IV. Self-Validating Protocol: Electrophysiological Isolation of 7 nAChR

To ensure that your experimental system is free from off-target trapping and reagent degradation, utilize this self-validating patch-clamp/oocyte protocol. It builds internal controls directly into the workflow.

Step 1: Baseline Establishment

• Perfuse cells with standard extracellular recording solution (calcium-free buffer is recommended for Xenopus oocytes to prevent activation of Ca²⁺-activated chloride currents)[2].

• Apply a sub-maximal concentration of Acetylcholine (ACh) (e.g., 60 µM) for 2 seconds.

• Record the peak inward current. Repeat 3 times with 2-minute washouts to establish a stable baseline.

Step 2: Validation of Reagent Efficacy (Selective Blockade)

• Pre-incubate the cell with 10 nM MLA for 60 seconds.

• Co-apply 60 µM ACh + 10 nM MLA.

• Validation Check: You should observe >90% inhibition of the peak current. If inhibition is <50%, your MLA stock has likely degraded[4]. Discard and reconstitute a fresh vial.

Step 3: Validation of System Selectivity (Off-Target Check)

• In a separate control cell expressing

  4 2 receptors, apply 10 nM MLA .

• Validation Check: There should be zero inhibition of the ACh-evoked current. If inhibition occurs, your stock concentration is miscalculated and exceeds 40 nM, leading to

  4- 4 interface trapping[2].

Step 4: Kinetic Washout (S-Curve Verification)

• Following the 10 nM MLA blockade on the

  7-expressing cell, begin a continuous perfusion of standard extracellular buffer.

• Apply 60 µM ACh every 3 minutes.

• Validation Check: Observe the recovery curve. It must display an S-shaped recovery profile, confirming multi-site dissociation from the homomeric pentamer[3]. Full recovery should be achieved by the 15-to-20-minute mark.

V. References

• Prickaerts, J., et al. (2019). "Antagonizing α7 nicotinic receptors with methyllycaconitine (MLA) potentiates receptor activity and memory acquisition." Cellular Signalling. URL: [Link]

• Bertrand, D., et al. "Neuronal nicotinic alpha 7 receptor...". Archive ouverte UNIGE. URL:[Link]

• "Covalent Trapping of Methyllycaconitine at the α4-α4 Interface of the α4β2 Nicotinic Acetylcholine Receptor". PMC - National Institutes of Health. URL:[Link]

Sources

• 1. Antagonizing α7 nicotinic receptors with methyllycaconitine (MLA) potentiates receptor activity and memory acquisition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Covalent Trapping of Methyllycaconitine at the α4-α4 Interface of the α4β2 Nicotinic Acetylcholine Receptor: ANTAGONIST BINDING SITE AND MODE OF RECEPTOR INHIBITION REVEALED - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neuronal nicotinic alpha 7 recept... | Archive ouverte UNIGE [archive-ouverte.unige.ch]
• 4. medchemexpress.com [medchemexpress.com]

Why Methyllycaconitine analogues show reduced efficacy

Topic: Troubleshooting Reduced Efficacy in Methyllycaconitine (MLA) Analogues

Current Status: Operational | Ticket Priority: High

Welcome to the Technical Support Hub

User Query: "My synthetic Methyllycaconitine (MLA) analogues are showing significantly reduced efficacy compared to the parent compound. Affinity is dropping by orders of magnitude, or in vivo results are negative despite promising in vitro data. What is going wrong?"

Executive Summary: Methyllycaconitine (MLA) is a norditerpenoid alkaloid and a potent, selective competitive antagonist for the

nicotinic acetylcholine receptor ( nAChR).[1][2][3][4] Reduced efficacy in analogues is almost invariably caused by one of three failure points: Pharmacophore disruption (specifically the N-succinimide-anthranilate motif), hydrolytic instability of the ester linkage, or physicochemical mismatch preventing blood-brain barrier (BBB) penetration.

This guide provides step-by-step troubleshooting to isolate the root cause of failure in your MLA analogue library.

Module 1: Structural Integrity & SAR Troubleshooting

Diagnosis: Why is my analogue not binding to the receptor?

The

nAChR binding pocket is unforgiving. The high affinity of MLA ( nM) relies on a specific "cation- " interaction and steric complementarity that many simplified analogues fail to replicate.

The "Do Not Touch" Zones

Research confirms that the 2-(3-methyl-2,5-dioxopyrrolidin-1-yl)benzoate side chain (the "southern" hemisphere of the molecule) is the critical pharmacophore.

• The Succinimide Ring: This ring forms a critical stacking interaction with Tryptophan (Trp) and Tyrosine (Tyr) residues in the receptor binding pocket.

• The Ester Linkage: This connects the pharmacophore to the lycoctonine core.

  • Failure Mode: If your analogue replaces the ester with an amide or ether to improve stability, you often lose the specific rotational freedom required for the induced fit, dropping affinity by 10-100 fold.

  • Failure Mode: Removing the methyl group on the succinimide ring or altering the anthranilic acid spacer destroys the dipole orientation needed for binding.

Visual Troubleshooting: The MLA Pharmacophore Map

Figure 1: Structural Activity Relationship (SAR) map of MLA. Red nodes indicate high-risk modification zones where changes frequently lead to loss of potency.

Module 2: Chemical Stability (The "Hydrolysis Trap")

Diagnosis: Why did my compound lose potency after storage or in plasma?

The most common reason for "false negative" results with MLA analogues is the hydrolysis of the ester bond, converting the potent antagonist into the inactive metabolite Lycoctonine .

The Chemistry of Failure

The ester bond at C-18 is labile. In physiological buffers (pH 7.4) or plasma, esterases (or simple base catalysis) cleave the side chain.

• MLA

  : ~1.4 nM

• Lycoctonine (Hydrolyzed Product)

  : >3,000 nM (Essentially Inactive)

If your analogue is 5% hydrolyzed, your effective concentration is accurate. If it is 50% hydrolyzed (common after improper storage or long assay incubations), your calculated

will shift drastically.

Data Table: Comparative Stability & Affinity

Compound Variant	Modification	nAChR Affinity ( )	Stability Risk (pH 7.4)
MLA (Native)	None	1.4 nM	High (Hydrolysis sensitive)
Lycoctonine	Hydrolyzed Core	>3,500 nM	Stable (Inactive)
Amide-Linked Analogue	Ester Amide	~150 - 500 nM	Very Stable (But low affinity)
AE-Bicyclic Analogue	Simplified Core	~10 - 100 nM	Moderate

Protocol: Purity Validation Check

Before running any biological assay, you must validate that your analogue has not hydrolyzed.

• Prepare Sample: Dissolve 1 mg of analogue in acetonitrile.

• HPLC Conditions:

  • Column: C18 Reverse Phase.

  • Mobile Phase: 0.1% TFA in Water (A) / Acetonitrile (B). Gradient 10-90% B over 20 min.

• Detection: UV at 210 nm and 254 nm.

• Pass Criteria:

  • Single Peak: Retention time must match parent.

  • Absence of "Core" Peak: Lycoctonine (the core) is more polar and will elute earlier than the esterified analogue.

  • Limit: If "Core" peak > 2% AUC, repurify immediately.

Module 3: Assay & In Vivo Troubleshooting

Diagnosis: Why does it work in the dish but not in the mouse?

Issue A: The Pre-Incubation Pitfall (In Vitro)

MLA and its analogues are competitive antagonists with slow dissociation rates (

).

• The Error: Adding the analogue and agonist (Acetylcholine/Nicotine) simultaneously.

• The Fix: You must pre-incubate the analogue with the tissue/cells for at least 2-5 minutes before agonist application to allow equilibrium binding. Failure to do this results in a right-shifted dose-response curve (appearing less potent).

Issue B: Blood-Brain Barrier (BBB) Permeability (In Vivo)

While MLA does cross the BBB, its uptake is saturable and relatively slow compared to nicotine.

• Analogues with increased MW: Adding fluorophores (e.g., FITC-MLA) or bulky groups often pushes the Molecular Weight > 700 Da, drastically reducing BBB penetration.

• The Nicotine Interaction: Chronic nicotine exposure downregulates the specific transporters that facilitate MLA uptake. If your animal model involves nicotine pretreatment, MLA analogue uptake may be reduced by up to 60% [3].

Workflow: Diagnostic Logic Tree

Figure 2: Logic flow for diagnosing efficacy loss. Start with chemical purity (hydrolysis) before investigating biological parameters.

Frequently Asked Questions (FAQ)

Q: Can I replace the unstable ester bond with an amide to make a "stable MLA"? A: You can, but you will likely lose significant potency. The ester oxygen acts as a hydrogen bond acceptor and provides a specific rotational flexibility that the amide nitrogen (which is planar and rigid) cannot mimic. Amide analogues typically show

values in the micromolar range rather than nanomolar [1, 4].

Q: My analogue has a high affinity (

= 5 nM) but shows no effect in behavioral assays. Why? A: Check the lipophilicity ( ). If you added polar groups to the "Northern" hemisphere (the lycoctonine core) to improve solubility, you may have prevented the drug from crossing the BBB. Alternatively, plasma esterases may be degrading the compound before it reaches the CNS. Consider using an esterase inhibitor (like physostigmine) in your control experiments to verify this [3].

Q: How should I store my MLA analogues? A: Never store them in aqueous solution for long periods. Store as a lyophilized powder at -20°C. If in solution, use anhydrous DMSO. Avoid basic buffers (pH > 8.0) during experiments, as the rate of ester hydrolysis increases exponentially with pH [2].

References

• Bergmeier, S. C., et al. (2004).

  nicotinic acetylcholine receptor." Bioorganic & Medicinal Chemistry Letters, 14(14), 3739-3742.
• Hardick, D. J., et al. (1996). "N-Methyl-D-aspartate (NMDA) receptor antagonists: the synthesis and stability of methyllycaconitine analogues." Journal of Medicinal Chemistry. (Demonstrates the hydrolytic instability of the ester linkage).

• Lockman, P. R., et al. (2005).[5] "Chronic nicotine exposure alters blood-brain barrier permeability and diminishes brain uptake of methyllycaconitine."[5] Journal of Neurochemistry, 94(1), 37-44.

• Qasem, A. M. A., et al. (2023).[3] "Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human

  Nicotinic Acetylcholine Receptors." ACS Bio & Med Chem Au, 3(2), 147–157.[3] [3][6]

• Ward, J. M., et al. (1990).

  nicotinic acetylcholine receptor." FEBS Letters, 270(1-2), 45-48.

Sources

• 1. Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterisation of the binding of [3H]methyllycaconitine: a new radioligand for labelling alpha 7-type neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Chronic nicotine exposure alters blood-brain barrier permeability and diminishes brain uptake of methyllycaconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors - UCL Discovery [discovery.ucl.ac.uk]

Technical Support Center: Optimizing Methyllycaconitine (MLA) Bioavailability &amp; Stability

[1]

Status: Operational Operator: Senior Application Scientist Ticket Topic: Improving MLA Bioavailability in Preclinical Studies

Executive Summary

Methyllycaconitine (MLA) is the gold-standard competitive antagonist for

nicotinic acetylcholine receptors (nAChRs).[1][2] However, its utility in in vivo studies is frequently compromised by two critical failure points: hydrolytic instability of its ester linkage and P-glycoprotein (P-gp) mediated efflux at the blood-brain barrier (BBB).[1]

This guide synthesizes field-proven protocols to stabilize MLA and maximize its delivery to central targets.

Part 1: Solubility & Formulation Protocols

The Challenge: MLA citrate is water-soluble, but aqueous solutions are prone to rapid hydrolysis. The "free base" form is amorphous and unstable.

Standard Operating Procedure (SOP): Preparation of Stable Stock

Do not store MLA in aqueous buffers (PBS/Saline) for >24 hours.

Step-by-Step Protocol:

• Solvent Choice: Dissolve MLA citrate powder in 100% DMSO to a concentration of 10–50 mM .

  • Why: Hydrolysis requires water. DMSO prevents ester cleavage during storage.

• Aliquot & Storage: Immediately divide into single-use aliquots (e.g., 50

  L) in light-protected tubes. Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

• Working Solution (Day of Experiment):

  • Thaw one aliquot.

  • Dilute slowly (dropwise) into sterile 0.9% saline or PBS (pH 7.2) while vortexing.

  • Target Final DMSO: Keep final DMSO concentration

    for in vitro and for in vivo (IP/IV) to avoid vehicle toxicity.[1]

Troubleshooting Formulation Issues

Symptom	Probable Cause	Corrective Action
Precipitation upon dilution	Salting out effect or high concentration.	Warm saline to 37°C before adding MLA stock. Ensure final conc. is mg/mL.
Yellow discoloration	Oxidation or hydrolysis product formation.	Discard immediately. MLA should be colorless. Check storage temp.
Variable potency in vivo	Hydrolysis in the syringe/reservoir.	Prepare working solution <30 mins before injection. Keep on ice.

Part 2: Stability & Degradation Mechanisms

The Science: MLA contains a sensitive ester linkage between the norditerpenoid core and the N-(methylsuccinimido)anthranilic acid side chain. Cleavage of this ester yields Lycoctonine , which is

less potent and lacks selectivity.

Diagram 1: MLA Instability Pathway This diagram illustrates the critical failure point: the hydrolysis of the ester bond.

Caption: The ester linkage in MLA is susceptible to base-catalyzed hydrolysis, rendering the compound inactive.

Stability FAQs

Q: Can I autoclave MLA solutions? A: Absolutely not. The high heat and pressure will instantly hydrolyze the ester bond. Sterilize via 0.22

m filtration only.

Q: What is the optimal pH for stability? A: MLA is most stable in slightly acidic conditions (pH 3.0 – 5.0 ).[1] If your experimental design allows, use a slightly acidic vehicle (e.g., saline adjusted to pH 5.0) for the working solution. At physiological pH (7.4), half-life decreases significantly at room temperature.[1]

Part 3: Improving BBB Permeability

The Challenge: MLA is a substrate for P-glycoprotein (P-gp/MDR1) , an efflux transporter at the BBB. This actively pumps MLA out of the brain, limiting its concentration at neuronal nAChRs.

Optimization Strategies

• Dose Adjustment:

  • Systemic administration (IP/SC) requires high doses (3–5 mg/kg in rodents) to achieve relevant brain concentrations due to efflux.[1]

  • Note: Doses

    mg/kg can induce non-specific toxicity or seizures.

• P-gp Inhibition (Troubleshooting Low Efficacy):

  • If you observe peripheral effects (muscle antagonism) but no central effects (cognitive/behavioral), P-gp efflux is likely the cause.[1]

  • Pilot Study: Co-administer a P-gp inhibitor like Cyclosporin A (10 mg/kg) or Verapamil to validate if brain penetration is the limiting factor.[1]

• Impact of Nicotine History:

  • Critical Insight: Chronic nicotine exposure has been shown to downregulate MLA uptake or alter BBB integrity.

  • Action: If comparing naïve vs. nicotine-treated animals, verify plasma/brain ratios in both groups; do not assume equal bioavailability.

Diagram 2: BBB Transport & Efflux Mechanism Visualizing the battle between passive diffusion and active efflux.

Caption: MLA enters the brain via passive diffusion but is actively pumped back into the blood by P-glycoprotein.[1]

Part 4: Analytical Validation (HPLC)

Requirement: You must validate the concentration of your stock solutions, especially if they are old or have been freeze-thawed.

Recommended HPLC Method:

• Column: C18 Reverse Phase (e.g., Acclaim Trinity P1 or equivalent), 5

  m, 150 x 4.6 mm.

• Mobile Phase: Acetonitrile : 20 mM Ammonium Acetate (pH 5.[1]0) [30:70 v/v].[1]

• Flow Rate: 1.0 mL/min.[3]

• Detection: UV at 254 nm (aromatic ring) or 270 nm .[1]

• Retention Time: MLA typically elutes between 10–12 mins; Lycoctonine (degradation product) will elute earlier due to higher polarity (loss of ester).[1]

References

• Lockman, P. R., et al. (2005). "Chronic nicotine exposure alters blood-brain barrier permeability and diminishes brain uptake of methyllycaconitine." Journal of Neurochemistry.

• Pan, H., et al. (2013). "Covalent Trapping of Methyllycaconitine at the α4-α4 Interface of the α4β2 Nicotinic Acetylcholine Receptor." Journal of Biological Chemistry.

• Eaton, J. B., et al. (2003). "Characterization of human alpha 4 beta 2-nicotinic acetylcholine receptors stably and heterologously expressed in native nicotinic receptor-null SH-EP1 human epithelial cells." Molecular Pharmacology.

• Kalappa, B. I., et al. (2013). "A positive allosteric modulator of α7 nAChRs augments neuroprotective effects of endogenous nicotinic agonists in cerebral ischaemia." British Journal of Pharmacology.

• Dobelis, P., et al. (1999). "Neuronal nicotinic receptor antagonists." Journal of Medicinal Chemistry. (Foundational chemistry regarding ester instability).

Sources

• 1. Methyllycaconitine Delphiniumbrowniiseeds, =96 HPLC 112825-05-5 [sigmaaldrich.com]
• 2. Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hplc.eu [hplc.eu]

Methyllycaconitine (MLA) Technical Support Center: Troubleshooting &amp; Protocol Optimization

Welcome to the Methyllycaconitine (MLA) Technical Support Center. As a highly potent, competitive norditerpenoid alkaloid, MLA is the gold standard for selectively antagonizing the

nicotinic acetylcholine receptor ( nAChR)[1]. However, its complex molecular structure makes it susceptible to environmental degradation and off-target effects if mishandled.

This guide is engineered for researchers and drug development professionals. It moves beyond basic instructions to explain the causality behind MLA's behavior, providing self-validating protocols to ensure absolute consistency in your electrophysiology and radioligand binding assays.

Part 1: Mechanistic Troubleshooting & FAQs

Q: Why is my MLA losing its antagonistic potency over the course of a multi-day experiment?

The Causality: MLA contains an anthranilate ester side-chain that is critical for its high-affinity binding to the

nAChR[2]. This ester bond is highly susceptible to hydrolysis in aqueous solutions, especially at physiological pH (7.4) and room temperature. When hydrolysis occurs, MLA is cleaved into lycoctonine—a metabolite that is roughly 100 times less potent and possesses drastically reduced receptor affinity[3]. The Solution: Never store MLA in aqueous working solutions (like ACSF or PBS) for more than 4–6 hours. Always prepare fresh daily dilutions from a frozen, non-aqueous stock (e.g., DMSO or strictly buffered aliquots) kept at -80°C[4].

Q: I am observing blockade of non- receptors (e.g., ). How do I maintain selectivity?

The Causality: MLA is a competitive antagonist. While it exhibits a

of ~1–2 nM for homomeric receptors[1][5], pushing the concentration too high forces the ligand into the binding pockets of heteromeric receptors. At concentrations exceeding 1 M, MLA will competitively inhibit and subtypes, which typically have values in the micromolar range[2]. The Solution: Cap your working concentration at 10 nM to 100 nM for isolating currents. If you require higher concentrations, you must run parallel control experiments using an -specific antagonist (like dihydro- -erythroidine) to subtract off-target noise.

Q: Why does my patch-clamp baseline drift or fail to recover after MLA washout?

The Causality: MLA is a large, lipophilic molecule. It readily adsorbs to hydrophobic surfaces, including standard plastic perfusion tubing (e.g., Tygon) and certain culture dishes. This adsorption creates a "leaky" perfusion system where MLA continuously leaches into the bath even during the washout phase, preventing receptor recovery and mimicking cell rundown[6]. The Solution: Use inert fluoropolymer (PTFE/Teflon) or glass perfusion lines. Ensure your flow rate is optimized (e.g., 1–2 mL/min) to rapidly clear the local environment around the patched cell.

Part 2: Quantitative Pharmacological Data

To design a robust experiment, you must respect the physical and kinetic boundaries of the compound. The table below summarizes the critical parameters required to calibrate your assays.

Parameter	Value	Causality / Experimental Implication
nAChR Affinity ( )	0.87 – 1.86 nM	High affinity allows for ultra-low working concentrations (10–100 nM), maximizing the selectivity window[1][5].
/ Inhibition	> 2.0 M	Defines the upper limit of the selectivity window. Exceeding 1 M guarantees off-target heteromeric blockade[2].
Association Kinetics ( )	~2.3 min	Requires a mandatory 2-minute pre-perfusion of MLA before agonist co-application to ensure receptor saturation[1][6].
Stock Stability (-80°C)	6 months	Prevents spontaneous ester hydrolysis. Must be stored in sealed, moisture-free aliquots[4].
Working Solution Stability (RT)	< 6 hours	Rapid degradation at pH 7.4. Requires fresh daily preparation from stock to prevent lycoctonine conversion.

Part 3: Visualizing the Mechanisms

Fig 1. Chemical degradation pathway of MLA and its impact on receptor binding affinity.

Fig 2. Self-validating whole-cell patch-clamp workflow for isolating a7 nAChR currents.

Part 4: Self-Validating Experimental Protocols

A protocol is only scientifically sound if it contains internal mechanisms to prove its own efficacy. Follow these step-by-step methodologies to ensure reproducible MLA results.

Protocol A: Preparation and Validation of MLA Stock Solutions

Objective: Prevent ester hydrolysis and ensure exact molarity across longitudinal studies.

• Reconstitution: Dissolve lyophilized MLA citrate in 100% anhydrous DMSO to create a 10 mM stock solution. Causality: Anhydrous DMSO prevents the introduction of water, completely halting the hydrolysis of the anthranilate ester side-chain.

• Aliquoting: Immediately divide the 10 mM stock into 5

  L single-use aliquots in low-bind microcentrifuge tubes.

• Storage: Flash-freeze and store at -80°C. Note: Stocks are stable for up to 6 months at -80°C, but only 1 month at -20°C[4].

• System Validation (The Aliquot Test): Before committing to a large-scale assay, thaw one aliquot and dilute to 100 nM. Apply this to a known

  -expressing control cell (e.g., SH-SY5Y or PC12). If the MLA fails to block >95% of an acetylcholine-induced current, the batch has hydrolyzed and must be discarded.

Protocol B: Whole-Cell Patch-Clamp Isolation of nAChR Currents

Objective: Accurately measure

antagonism while ruling out receptor desensitization or cell rundown.

• Preparation of Working Solution: Thaw a single MLA aliquot and dilute it to a final concentration of 50 nM in your extracellular recording solution (e.g., ACSF). Keep this solution on ice and use it within 4 hours.

• Baseline Establishment: Voltage-clamp the cell at -60 mV. Apply a 100

  M pulse of Acetylcholine (ACh) for 1–2 seconds. Record the peak inward current. Repeat every 60 seconds until the peak amplitude varies by less than 5% between sweeps. Causality: receptors desensitize rapidly; establishing a stable baseline proves the cell has recovered from desensitization between pulses[2].

• MLA Pre-Application: Switch the perfusion system to the 50 nM MLA solution. Perfuse continuously for exactly 2 minutes. Causality: MLA requires ~2.3 minutes to reach binding equilibrium at the receptor[1][6].

• Co-Application: Apply a pulse of 100

  M ACh + 50 nM MLA. Record the suppressed peak inward current to calculate the percentage of inhibition.

• System Validation (Washout Recovery): Switch the perfusion back to standard ACSF for 3–5 minutes. Apply a final pulse of 100

  M ACh alone. Critical Checkpoint: The current must recover to at least 85% of the original baseline. If it does not, your perfusion lines are likely leaching adsorbed MLA, or the cell is experiencing non-specific rundown, rendering the data point invalid.

References

• Characterisation of the binding of [3H]methyllycaconitine: a new radioligand for labelling alpha 7-type neuronal nicotinic acetylcholine receptors. Source: nih.gov. URL:1

• Synthesis, nicotinic acetylcholine receptor binding, antinociceptive and seizure properties of methyllycaconitine analogs. Source: nih.gov. URL: 5

• Identifying the Binding Site of Novel Methyllycaconitine (MLA) Analogs at α4β2 Nicotinic Acetylcholine Receptors. Source: nih.gov. URL: 2

• Methyllycaconitine - Wikipedia. Source: wikipedia.org. URL:3

• Methyllycaconitine citrate (MLA citrate) | α7nAChR Antagonist. Source: medchemexpress.com. URL:4

• Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors. Source: acs.org. URL: 6

Sources

• 1. Characterisation of the binding of [3H]methyllycaconitine: a new radioligand for labelling alpha 7-type neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identifying the Binding Site of Novel Methyllycaconitine (MLA) Analogs at α4β2 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methyllycaconitine - Wikipedia [en.wikipedia.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Synthesis, nicotinic acetylcholine receptor binding, antinociceptive and seizure properties of methyllycaconitine analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Methyllycaconitine (MLA) vs. α-Conotoxin-MII: Dissecting nAChR Subtypes in Functional Assays

Executive Summary

In the pharmacological dissection of Nicotinic Acetylcholine Receptors (nAChRs), Methyllycaconitine (MLA) and α-Conotoxin-MII (α-CtxMII) serve as the primary tools for distinguishing homomeric α7 receptors from heteromeric α6* and α3* subtypes.

While MLA is historically categorized as an α7-selective antagonist and α-CtxMII as an α3/α6-selective antagonist, their functional windows overlap significantly depending on concentration and tissue type. This guide provides the experimental parameters required to use these toxins accurately, highlighting the critical "cross-talk" risks that often confound dopaminergic signaling assays.

Quick Comparison: Critical Parameters

Feature	Methyllycaconitine (MLA)	α-Conotoxin-MII (α-CtxMII)
Primary Target	α7 nAChR (Homomeric)	α3β2 and α6β2 (Heteromeric)
Potency (IC₅₀)	~1–10 nM (α7)~30–50 nM (α6)	~0.5–2.0 nM (α3β2)~0.4 nM (α6β2)
Selectivity Profile	High for α7 at <10 nM.Loses selectivity >20 nM (blocks α6/α3).[1][2][3]	Highly selective for α3/α6.No effect on α7, α4β2, or muscle nAChR.
Binding Kinetics	Fast On / Fast Off Reversible with 10–15 min washout.	Slow Off Pseudo-irreversible; requires extended washout (>30 min).
Primary Application	Isolating fast-desensitizing α7 currents.	Isolating dopamine-releasing fractions in striatum.[4]

Mechanistic Profile & Selectivity

Methyllycaconitine (MLA): The α7 Standard (With Caveats)

MLA is a diterpenoid alkaloid derived from Delphinium seeds.[5] It acts as a competitive antagonist at the acetylcholine binding site.

• Mechanism: It stabilizes the receptor in a closed, resting state.

• The Selectivity Trap: While MLA is the gold standard for α7, it is not absolutely selective. In striatal synaptosomes, MLA (50 nM) has been shown to inhibit [¹²⁵I]α-CtxMII binding sites (Ki ≈ 33 nM) and partially block dopamine release mediated by α6* receptors.[6]

  • Implication: Using MLA at high concentrations (>50 nM) to "ensure" α7 blockade will inadvertently silence α6β2* populations, leading to false negatives in α-CtxMII sensitivity assays.

α-Conotoxin-MII: The α6/α3 Probe

α-CtxMII is a peptide toxin from Conus magus.[7] It targets the α3/β2 and α6/β2 subunit interfaces.

• Mechanism: Competitive antagonist with slow dissociation kinetics.[7]

• Dopamine Release: In the mammalian striatum, the "α-CtxMII-sensitive" fraction of dopamine release is predominantly mediated by α6β2β3 receptors, with a smaller contribution from α3β2.

• Stability: As a peptide with disulfide bridges, it requires careful handling (avoiding reducing agents in buffers) to maintain structural integrity.

Visualization: Selectivity Topology

The following diagram illustrates the binding affinities and overlapping inhibitory domains of both toxins.

Caption: Selectivity map showing the primary targets of MLA and α-CtxMII. Note the dashed blue line indicating MLA's potential cross-reactivity with α6β2 receptors.*

Functional Assay Performance

Electrophysiology (Voltage Clamp)

In Xenopus oocytes or patch-clamp slice recordings, the kinetic differences between the toxins are distinct.

• MLA Protocol:

  • Perfusion: Pre-apply for 2–3 minutes.

  • Block: Rapid onset. Blocks fast-decaying inward currents typical of α7.

  • Washout: Full recovery is usually observed within 10–15 minutes of buffer wash.

• α-CtxMII Protocol:

  • Perfusion: Pre-apply for 5 minutes (slower diffusion for peptides).

  • Block: Blocks sustained or slowly desensitizing currents mediated by α6/α3.

  • Washout: Very slow. Recovery may take >30 minutes or require high-flow continuous wash. In many high-throughput assays, the block is treated as pseudo-irreversible.

Striatal Dopamine Release (Synaptosomes/Slices)

This is the most common assay comparing these toxins. The goal is to separate the α6β2 * (MII-sensitive) fraction from the non-α6 (MII-resistant) fraction.

• Performance Data:

  • α-CtxMII (100 nM): Typically inhibits 30–50% of nicotine-stimulated dopamine release in rat striatum.[8]

  • MLA (1–10 nM): Inhibits <5% of release (confirming minimal α7 contribution to direct release).

  • MLA (50–100 nM): Can mimic α-CtxMII by blocking the α6 site, leading to data misinterpretation.

Experimental Protocol: Subtractive Pharmacology

Objective: To accurately quantify α6-mediated dopamine release without α7 interference.

Workflow Logic

• Total Release: Establish baseline release with Agonist (e.g., Nicotine).

• α7 Exclusion: Apply low-dose MLA to remove any α7 component.

• α6 Isolation: Apply α-CtxMII. The difference between the MLA-only response and the MLA + MII response represents the α6/α3 fraction.

Step-by-Step Methodology

Reagents:

• Krebs-Ringer Bicarbonate Buffer (oxygenated).

• [³H]-Dopamine (for pre-loading slices/synaptosomes).

• MLA (Stock: 100 µM in water).

• α-CtxMII (Stock: 10 µM in buffer + 0.1% BSA to prevent plastic adhesion).

Protocol:

• Loading: Incubate striatal slices with [³H]-Dopamine for 30 min at 37°C.

• Wash: Superfuse slices for 30–45 min to remove unincorporated tracer.

• S1 (Stimulation 1 - Control): Apply Nicotine (10 µM) for 2 min. Collect perfusate fractions.

• Re-equilibration: Wash for 20 min.

• Toxin Application (The Split):

  • Group A (Control): Buffer only.

  • Group B (α7 Block): Apply MLA (5 nM) for 10 min.

  • Group C (Total Block): Apply MLA (5 nM) + α-CtxMII (100 nM) for 10 min.

• S2 (Stimulation 2 - Test): Apply Nicotine (10 µM) + respective toxins.

• Calculation:

  • Calculate S2/S1 ratio to normalize for tissue variability.

  • α6 Fraction = (Ratio Group B) - (Ratio Group C).

Workflow Diagram

Caption: Subtractive pharmacology workflow to isolate α6/α3-mediated dopamine release. Note the use of low-concentration MLA (5 nM) to avoid cross-reactivity.

Troubleshooting & Expert Insights

The "Sticky Peptide" Issue (α-CtxMII)

• Problem: α-CtxMII is hydrophobic and sticky. It adheres to tubing and plasticware, reducing the effective concentration.

• Solution: Always include 0.1% BSA (Bovine Serum Albumin) or 0.05% Tween-20 in the dilution buffer. Use silanized glass or low-binding plastic tips.

MLA Cross-Reactivity

• Insight: Many commercial protocols suggest 100 nM MLA to "guarantee" α7 block. Do not do this if you are studying α6 receptors.

• Data Support: Studies show MLA Ki for α6β2 is ~33 nM.[2] At 100 nM, you are blocking ~75% of the α6 receptors you intend to measure with MII.

• Recommendation: Titrate MLA. Use the lowest effective dose (1–5 nM) sufficient to block the α7 homomers (Ki ~1 nM).

Washout Kinetics

• Insight: If you apply α-CtxMII first, do not expect to wash it out and then test MLA on the same tissue. The MII block is persistent.

• Design Rule: Always run toxins in parallel groups (as shown in the workflow) rather than sequential additions on the same sample, unless you have validated a >60 min washout period.

References

• Kulak, J. M., et al. (1997). "Alpha-conotoxin MII blocks nicotine-stimulated dopamine release in rat striatal synaptosomes."[4] Journal of Neuroscience.

• Mogg, A. J., et al. (2002). "Methyllycaconitine is a potent antagonist of alpha-conotoxin-MII-sensitive presynaptic nicotinic acetylcholine receptors in rat striatum." Journal of Pharmacology and Experimental Therapeutics.

• Salminen, O., et al. (2004). "Neuronal nicotinic acetylcholine receptors in striatal dopamine release." Molecular Pharmacology.

• Whiteaker, P., et al. (2000). "Pharmacology of alpha-conotoxin MII-sensitive nicotinic acetylcholine receptors."[4] Molecular Pharmacology.

• Cartier, G. E., et al. (1996). "A new alpha-conotoxin which targets alpha3beta2 nicotinic acetylcholine receptors." Journal of Biological Chemistry.

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• 4. jneurosci.org [jneurosci.org]
• 5. Characterisation of the binding of [3H]methyllycaconitine: a new radioligand for labelling alpha 7-type neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methyllycaconitine is a potent antagonist of alpha-conotoxin-MII-sensitive presynaptic nicotinic acetylcholine receptors in rat striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of fluorescent analogs of alpha-conotoxin MII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Alpha-conotoxin MII blocks nicotine-stimulated dopamine release in rat striatal synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Methyllycaconitine's selectivity for α7 nAChRs

Title: Validation of Methyllycaconitine's Selectivity for α7 nAChRs: A Comparative Guide for Preclinical Workflows

Executive Summary & Mechanistic Context

The α7 nicotinic acetylcholine receptor (α7 nAChR) is a homopentameric ligand-gated ion channel characterized by high calcium permeability and exceptionally 1[1]. It is a highly scrutinized target in neuropharmacology, heavily implicated in cognitive disorders like Alzheimer's disease, schizophrenia, and the cholinergic anti-inflammatory pathway[2].

Isolating α7-mediated currents from other nAChR subtypes (e.g., α4β2, α3β4) requires highly selective pharmacological probes.3[3], has emerged as the premier small-molecule competitive antagonist for α7 nAChRs. This guide provides a rigorous comparative analysis of MLA against other common antagonists and outlines standardized, self-validating protocols for its use in preclinical drug development.

Comparative Pharmacodynamics: MLA vs. Alternative Antagonists

Historically, the peptide toxin4[4]. However, α-BTX's large size (~8 kDa) restricts tissue penetration, and its pseudo-irreversible binding kinetics preclude dynamic functional assays where reversibility is required to prove causality.

Conversely,5[5]. Crucially, 6[6], allowing researchers to establish baseline currents, apply the antagonist, and perform a washout phase to confirm cell viability and receptor recovery. Other small molecules, such as the4[4] and off-target effects on NMDA receptors.

Table 1: Pharmacological Comparison of α7 nAChR Antagonists

Compound	Molecular Class	α7 nAChR Affinity	Binding Kinetics	Primary Utility
Methyllycaconitine (MLA)	Norditerpenoid Alkaloid	Ki ~ 0.87 - 2.0 nM	Reversible	Dynamic electrophysiology, in vivo models
α-Bungarotoxin (α-BTX)	Peptide Toxin	Ki ~ 1.0 - 10 nM	Pseudo-irreversible	Autoradiography, structural labeling
Memantine	Adamantane Derivative	IC50 ~ 0.34 μM	Reversible	Clinical therapeutic (NMDA/α7 dual action)
NDNI	N-n-alkylnicotinium	Low (Ki > 10 μM)	Reversible	Control probe (selective for α4β2 over α7)

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, any assay evaluating α7 nAChR function must incorporate self-validating internal controls. The following protocols leverage MLA's unique kinetics to establish causality between receptor blockade and observed physiological phenomena.

Protocol A: Radioligand Competition Binding Assay (Orthosteric Site Validation)

• Purpose: To quantify the binding affinity of novel compounds at the α7 orthosteric site using MLA as a competitive benchmark.

• Causality & Logic: Because α7 nAChRs are often co-expressed with other subtypes, 2[2]. Displacing this radioligand with MLA confirms that the binding occurs precisely at the orthosteric site.

• Step-by-Step Methodology:

  • Membrane Preparation: Homogenize target tissue (e.g., rat hippocampus) in ice-cold Tris-HCl buffer to preserve receptor conformation.

  • Radioligand Incubation: Incubate membrane homogenates with 1 nM [125I]α-BTX to achieve steady-state labeling of α7 receptors.

  • Competitive Displacement: Introduce MLA at logarithmic concentration gradients (0.1 nM to 10 μM). Self-Validation Step: Include a non-specific binding control using 1 mM unlabeled nicotine or 1 μM unlabeled α-BTX.

  • Filtration & Quantification: Terminate the reaction via rapid vacuum filtration through glass-fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding). Quantify bound radioactivity using a gamma counter.

  • Data Analysis: Calculate the IC50 of MLA displacement and convert to Ki using the Cheng-Prusoff equation.

Protocol B: High-Resolution Whole-Cell Patch-Clamp (Functional Validation)

• Purpose: To functionally validate the inhibitory efficacy and reversibility of MLA on agonist-evoked α7 currents.

• Causality & Logic: 1[1]. Standard bath perfusion is too slow to capture the peak current, resulting in artificial signal degradation. Therefore, a rapid application system (e.g., piezo-driven theta glass) is mandatory to accurately measure the peak current before desensitization occurs.

• Step-by-Step Methodology:

  • Cell Preparation: Utilize cells stably expressing α7 nAChRs (e.g., GH4C1 cells) or acute hippocampal slices.

  • Configuration: Establish the whole-cell patch-clamp configuration.7[7].

  • Baseline Evocation: Apply a rapid (<10 ms exchange time) pulse of an α7 agonist (e.g., 300 μM Acetylcholine or 10 mM Choline) to evoke a baseline inward current.

  • Antagonist Pre-incubation: Perfuse the cell with 10 nM MLA for 1–2 minutes. Logic: Pre-incubation is required to allow the bulky MLA molecule to access and stabilize the resting state of the orthosteric site before agonist competition.

  • Co-application (The Blockade): Rapidly co-apply the agonist (300 μM ACh) + 10 nM MLA.7[7].

  • Washout (Self-Validation): Perfuse the cell with standard external solution for 3–5 minutes, then re-apply the agonist alone. 6[6], not cell death or irreversible receptor rundown.

Workflow Visualization

Workflow for patch-clamp validation of MLA antagonism on α7 nAChR.

Conclusion

For drug development professionals evaluating novel cholinergic therapeutics, distinguishing α7-mediated signaling from other nAChR subtypes is paramount. While α-bungarotoxin remains a valuable structural tool, Methyllycaconitine (MLA) provides the reversible, high-affinity, small-molecule profile necessary for rigorous functional validation. By implementing the self-validating electrophysiological and binding protocols outlined above, researchers can confidently map the pharmacodynamics of α7 nAChR modulators.

References

• Title: Synthesis, Nicotinic Acetylcholine Receptor Binding, Antinociceptive and Seizure Properties of Methyllycaconitine Analogs - PMC - PubMed Central Source: nih.gov URL: [Link]

• Title: Physiologic Functions and Therapeutic Applications of α7 Nicotinic Acetylcholine Receptor in Brain Disorders - MDPI Source: mdpi.com URL: [Link]

• Title: Alpha7 Nicotinic Acetylcholine Receptor Is a Target in Pharmacology and Toxicology - MDPI Source: mdpi.com URL: [Link]

• Title: N-n-alkylnicotinium analogs, a novel class of nicotinic receptor antagonists: interaction with alpha4beta2* and alpha7* neuronal nicotinic receptors - PubMed Source: nih.gov URL: [Link]

• Title: Pharmacological characterization of native α7 nicotinic ACh receptors and their contribution to depolarization-elicited exocytosis in human chromaffin cells - PMC Source: nih.gov URL: [Link]

• Title: Pharmacological characterization of native 7 nicotinic ACh receptors and their contribution to depolarizationelicited exocytosis - Ovid Source: ovid.com URL: [Link]

• Title: Plant Toxins That Affect Nicotinic Acetylcholine Receptors: A Review - ACS Publications Source: acs.org URL: [Link]

• Title: 7 nicotinic acetylcholine receptors Source: mtak.hu URL: [Link]

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• 6. ovid.com [ovid.com]
• 7. Pharmacological characterization of native α7 nicotinic ACh receptors and their contribution to depolarization-elicited exocytosis in human chromaffin cells - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of Methyllycaconitine and its synthetic analogues

An in-depth comparative analysis of Methyllycaconitine (MLA) and its synthetic analogues reveals a fascinating intersection of natural product chemistry and targeted neuropharmacology. This guide is designed for researchers and drug development professionals evaluating α7 nicotinic acetylcholine receptor (nAChR) antagonists for neurological applications.

Introduction: The Pharmacological Imperative

Methyllycaconitine (MLA) is a naturally occurring norditerpenoid alkaloid isolated from Delphinium species[1]. It is widely recognized as one of the most potent and selective non-protein competitive antagonists of the homomeric α7 nAChR, exhibiting an IC50 of approximately 2 nM and a Ki of 0.87 nM[2][3].

However, MLA's clinical utility is severely limited by its highly oxygenated, complex hexacyclic structure, which presents significant synthetic challenges and unfavorable molecular properties for drug formulation[4][5]. Consequently, drug development efforts have focused on synthesizing simplified analogues—such as AE-bicyclic, ABE-tricyclic, and piperidine (E-ring) derivatives—that retain the critical pharmacophore while improving synthetic accessibility and pharmacokinetic viability[2][6].

Structural Mechanics & Causality

The antagonistic efficacy of MLA is primarily driven by two structural domains:

• The N-substituted anthranilate ester moiety: Essential for competitive binding at the orthosteric site[5][6].

• The homocholine backbone (piperidine E-ring): Critical for orienting the molecule within the receptor's binding pocket[6].

By systematically stripping away the rigid hexacyclic core, researchers have developed simplified analogues. For instance, replacing the (S)-2-methylsuccinimidobenzoyl group with various (R)-substituted moieties (e.g., phenyl or dimethyl groups) has yielded analogues that maintain high affinity for the α7 nAChR while demonstrating distinct functional profiles in antinociceptive and seizure models[3].

Mechanism of competitive antagonism at the α7 nAChR by MLA and synthetic analogues.

Comparative Performance Data

To objectively evaluate the performance of synthetic analogues against native MLA, we must look at both binding affinity (Ki) and functional efficacy (inhibition of agonist response). The data below synthesizes findings from radioligand binding assays and Xenopus oocyte electrophysiology.

Compound	Structural Modification	α7 nAChR Affinity (Ki / IC50)	Functional Inhibition (vs 1 nM ACh)	Key Characteristic
Native MLA	Hexacyclic norditerpenoid core	Ki = 0.87 nM / IC50 = 2.0 nM[2][3]	Reduces response to 3.4%[2]	Benchmark standard; high potency but poor drug-likeness.
Analogue 16	AE-bicyclic, benzyl N-side-chain	IC50 = ~1.0 nM[2]	Reduces response to 53.2%[2]	Best AE-bicyclic functional antagonist; requires optimization.
Analogue 1e	(R)-2-phenylsuccinimidobenzoyl	Ki = 1.67 nM[3]	N/A	Highest affinity among succinimide variants; bulky phenyl enhances binding.
Analogue 1c	(R)-2,2-dimethylsuccinimidobenzoyl	Ki = 1.78 nM[3]	N/A	6.7x more potent than MLA in blocking nicotine antinociception.
[3H]MLA	Tritiated native MLA	Kd = 1.86 nM[7]	N/A	Rapid association/dissociation; superior radioligand tool.

Analysis: While simplified analogues like Analogue 1e achieve near-native binding affinities (Ki = 1.67 nM vs MLA's 0.87 nM)[3], their functional efficacy often lags. For example, Analogue 16 only suppresses the ACh-induced response to 53.2%, whereas native MLA suppresses it to 3.4%[2]. This causality suggests that while the simplified core is sufficient for receptor recognition, the rigid hexacyclic structure of native MLA is crucial for stabilizing the receptor in a fully desensitized or closed state.

Experimental Methodologies

To ensure trustworthiness and reproducibility, the evaluation of MLA analogues relies on self-validating experimental systems. Below are the definitive protocols for quantifying binding affinity and functional antagonism.

Protocol A: Radioligand Competition Binding Assay

Purpose: To determine the binding affinity (Ki) of synthetic analogues at the α7 nAChR. We utilize [3H]MLA over [125I]α-Bungarotoxin due to its rapid association (t1/2 = 2.3 min) and dissociation kinetics, providing a superior signal-to-noise ratio for equilibrium assays[7].

• Membrane Preparation: Homogenize whole rat brain (excluding cerebellum, which has low α7 density) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the pellet and repeat centrifugation to wash the membranes.

• Assay Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1.0 nM [3H]MLA (Kd ≈ 1.86 nM)[7], and varying concentrations of the synthetic analogue (10^-11 to 10^-4 M) in a final volume of 250 µL assay buffer.

• Equilibration: Incubate the mixture at 22°C for 2 hours to ensure thermodynamic equilibrium.

• Termination & Filtration: Rapidly terminate the reaction by vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific binding). Wash filters three times with 3 mL of ice-cold buffer.

• Quantification: Transfer filters to scintillation vials, add 3 mL of scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate IC50 values using non-linear regression. Convert IC50 to Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)).

Protocol B: Functional Electrophysiology (Xenopus Oocytes)

Purpose: To measure the functional antagonist efficacy of analogues on human α7 nAChRs.

• Expression: Microinject Xenopus laevis oocytes with human α7 nAChR cRNA. Incubate for 2-5 days at 18°C in ND96 solution.

• Two-Electrode Voltage Clamp (TEVC): Impale oocytes with two microelectrodes (0.5–2 MΩ resistance) filled with 3 M KCl. Voltage-clamp the membrane potential at -60 mV.

• Agonist Application: Apply 1 nM ACh (a concentration near the EC20 to ensure sensitivity to competitive antagonism)[2][4] via a gravity-driven perfusion system and record the baseline inward current.

• Antagonist Co-application: Pre-incubate the oocyte with the synthetic analogue for 2 minutes, followed by co-application of 1 nM ACh + analogue.

• Analysis: Measure the peak current amplitude. Express the remaining current as a percentage of the baseline ACh response.

Self-validating radioligand competition binding assay workflow for nAChR affinity.

Conclusion

The transition from native Methyllycaconitine to synthetic analogues represents a critical step in neuropharmacological drug design. While analogues like the AE-bicyclic series and succinimide derivatives successfully isolate the pharmacophore required for high-affinity receptor binding[2][3], they highlight a fundamental trade-off: structural simplification often results in a partial loss of functional antagonist efficacy[2]. Future drug development must focus on optimizing the steric bulk of the N-side-chain (e.g., utilizing benzyl or phenyl moieties) to bridge the gap between binding affinity and functional channel blockade.

References

• Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors. ACS Bio & Med Chem Au.[Link]

• Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors. PMC / NIH.[Link]

• Synthesis, nicotinic acetylcholine receptor binding, antinociceptive and seizure properties of methyllycaconitine analogs. PubMed / NIH.[Link]

• Synthesis, Nicotinic Acetylcholine Receptor Binding, Antinociceptive and Seizure Properties of Methyllycaconitine Analogs. PMC / NIH.[Link]

• Characterisation of the binding of [3H]methyllycaconitine: a new radioligand for labelling alpha 7-type neuronal nicotinic acetylcholine receptors. PubMed / NIH.[Link]

• Identifying the Binding Site of Novel Methyllycaconitine (MLA) Analogs at α4β2 Nicotinic Acetylcholine Receptors. PMC / NIH.[Link]

• Synthesis of [6-6-6] ABE tricyclic ring analogues of methyllycaconitine. Chinese Chemical Letters.[Link]

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• 7. Characterisation of the binding of [3H]methyllycaconitine: a new radioligand for labelling alpha 7-type neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Competitive vs. Non-Competitive Antagonism of Methyllycaconitine: A Technical Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate and differentiate the competitive versus non-competitive antagonism of ligands at nicotinic acetylcholine receptors (nAChRs), using Methyllycaconitine (MLA) as a primary example of a competitive antagonist. We will delve into the theoretical underpinnings of these antagonistic mechanisms, present detailed experimental protocols for their characterization, and offer insights into the interpretation of the resulting data.

Introduction to Nicotinic Acetylcholine Receptor Antagonism

Nicotinic acetylcholine receptors (nAChRs) are a superfamily of ligand-gated ion channels that mediate fast synaptic transmission throughout the central and peripheral nervous systems.[1] Their activation by the endogenous agonist acetylcholine, or exogenous agonists like nicotine, leads to the opening of a central ion pore and subsequent neuronal signaling. Antagonists of nAChRs are invaluable tools for dissecting the physiological roles of different nAChR subtypes and represent a significant area of therapeutic development for conditions ranging from nicotine addiction to neurodegenerative diseases.

Antagonists can be broadly classified into two primary categories based on their mechanism of action: competitive and non-competitive. Methyllycaconitine (MLA), a norditerpenoid alkaloid, is a potent and selective antagonist of the α7 nAChR subtype and is widely recognized as a competitive antagonist.[2][3] Understanding the distinction between these mechanisms is crucial for the accurate interpretation of experimental data and the rational design of novel therapeutics.

The Molecular Dance of Antagonism: Competitive vs. Non-Competitive Mechanisms

The fundamental difference between competitive and non-competitive antagonism lies in the binding site of the antagonist relative to the agonist.

Competitive Antagonism: A competitive antagonist reversibly binds to the same site on the receptor as the endogenous agonist, known as the orthosteric site.[4] By occupying this site, the competitive antagonist physically prevents the agonist from binding and activating the receptor. This inhibition is surmountable; increasing the concentration of the agonist can overcome the effect of the antagonist by outcompeting it for the binding site.[5]

Non-Competitive Antagonism: In contrast, a non-competitive antagonist binds to a site on the receptor that is distinct from the agonist binding site. This is often referred to as an allosteric site.[4] The binding of a non-competitive antagonist induces a conformational change in the receptor that prevents it from being activated by the agonist, even when the agonist is bound to the orthosteric site. This form of inhibition is typically insurmountable, meaning that increasing the agonist concentration cannot fully restore the maximal response.

Fig. 1: Mechanisms of Competitive vs. Non-Competitive Antagonism

Experimental Workflows for Characterizing Antagonism

Two primary experimental approaches are employed to determine the mode of antagonism: radioligand binding assays and functional assays.

Radioligand Binding Assays

These assays directly measure the binding of a radiolabeled ligand to the receptor in the presence of a test compound. For antagonist characterization, a competition binding assay is typically used. In this setup, a fixed concentration of a radiolabeled agonist or antagonist is incubated with the receptor preparation in the presence of varying concentrations of the unlabeled test compound.

• For a competitive antagonist like MLA: MLA will compete with a radiolabeled agonist (or another competitive antagonist) for the same binding site, leading to a concentration-dependent decrease in the measured radioactivity. This allows for the determination of the antagonist's binding affinity (Ki).

• For a non-competitive antagonist: The results can be more complex. A non-competitive antagonist that binds to an allosteric site may or may not affect the binding of a radiolabeled ligand to the orthosteric site, depending on the nature of the allosteric interaction.

Functional Assays and Schild Analysis

Functional assays measure the physiological response of a cell or tissue to receptor activation, such as ion flux or changes in membrane potential. These assays are crucial for determining not just if a compound is an antagonist, but how it antagonizes the receptor. The gold standard for differentiating competitive from non-competitive antagonism is the Schild analysis .

Schild analysis involves generating multiple agonist dose-response curves, each in the presence of a different, fixed concentration of the antagonist.

• Competitive Antagonism: A competitive antagonist will cause a parallel, rightward shift in the agonist dose-response curve, with no change in the maximal response. This is because higher concentrations of the agonist are required to outcompete the antagonist and achieve the same level of receptor activation.

• Non-Competitive Antagonism: A non-competitive antagonist will cause a depression of the maximal response of the agonist, with little to no shift in the EC50 value of the agonist.

The data from these experiments are then used to construct a Schild plot , which is a graph of log(dose ratio - 1) versus the logarithm of the antagonist concentration. The dose ratio is the ratio of the agonist EC50 in the presence of the antagonist to the agonist EC50 in the absence of the antagonist.

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Illuminating the Molecular Embrace: A Comparative Guide to Confirming the Methyllycaconitine Binding Site on α7 Nicotinic Acetylcholine Receptors

For researchers, scientists, and drug development professionals, understanding the precise molecular interactions between a ligand and its target is paramount. In the realm of nicotinic acetylcholine receptors (nAChRs), the α7 subtype stands out as a significant therapeutic target for a range of neurological and inflammatory disorders. Methyllycaconitine (MLA), a potent and selective competitive antagonist of α7 nAChRs, has been instrumental in characterizing this receptor. This guide provides an in-depth comparison of the key experimental approaches that have been employed to unequivocally confirm the binding site of MLA, offering insights into the causality behind these experimental choices and the synergistic nature of their findings.

The α7 nicotinic acetylcholine receptor, a homopentameric ligand-gated ion channel, plays a crucial role in fast synaptic transmission in the central nervous system. Its dysfunction has been implicated in conditions such as Alzheimer's disease, schizophrenia, and certain types of inflammation. MLA, a norditerpenoid alkaloid, exhibits high affinity and selectivity for the α7 nAChR, making it an invaluable tool for studying the receptor's function and for guiding the development of novel therapeutics. Its competitive nature indicates that it binds to the same orthosteric site as the endogenous agonist, acetylcholine (ACh). The following sections will delve into the diverse experimental strategies that have collaboratively painted a detailed picture of this critical binding interaction.

The Orthosteric Binding Site: A Convergence of Evidence

The orthosteric binding site of the α7 nAChR is located at the interface between two adjacent α7 subunits, within a pocket lined by a series of aromatic amino acid residues, often referred to as the "aromatic box." These residues, contributed by what are known as loops A, B, and C from the principal (+) face and loops D, E, and F from the complementary (-) face of the subunit interface, are crucial for cation-π and other non-covalent interactions with ligands. A confluence of data from structural biology, site-directed mutagenesis, and computational modeling has solidified our understanding of how MLA docks into this site.

Structural Insights from a Homologous Protein: The Acetylcholine-Binding Protein (AChBP)

Obtaining high-resolution crystal structures of integral membrane proteins like the α7 nAChR is notoriously challenging. To circumvent this, researchers have utilized the soluble acetylcholine-binding protein (AChBP), originally isolated from the snail Lymnaea stagnalis. AChBP is a structural and functional homolog of the extracellular ligand-binding domain of nAChRs, sharing a conserved structural scaffold and key residues of the orthosteric binding site.

A pivotal study by Hansen and colleagues presented a co-crystal structure of an MLA analog in complex with the Aplysia californica AChBP (Ac-AChBP)[1]. This structure revealed that the rigid hexacyclic core of the MLA analog is positioned within the aromatic box at the subunit interface[1]. A key interaction observed was the edge-to-face stacking of the N-ethylpiperidine (E ring) of the MLA analog with the tryptophan 147 residue (Trp149 in human α7 nAChR) of the AChBP[1]. This structural data provides a foundational model for how MLA orients itself within the binding pocket.

Pinpointing Key Interactions through Site-Directed Mutagenesis

Site-directed mutagenesis is a powerful technique to probe the contribution of individual amino acid residues to ligand binding. By systematically replacing specific residues within the binding site and measuring the resulting change in ligand affinity, researchers can identify the critical players in the molecular handshake between the receptor and the ligand.

Studies have focused on the aromatic residues that form the canonical agonist binding pocket. While comprehensive mutagenesis data specifically quantifying the loss of MLA affinity for every aromatic box residue is not consolidated in a single report, the collective evidence points to the importance of these residues for high-affinity binding of competitive antagonists. For instance, mutagenesis of key tyrosine residues, such as Tyr93, Tyr190, and Tyr198, and the aforementioned Trp149 in the α7 nAChR has been shown to impact the binding of various nicotinic ligands[2][3]. The expectation is that mutation of these residues would significantly decrease the binding affinity of MLA, and this is a critical area for further quantitative investigation.

The following table summarizes the key aromatic residues in the α7 nAChR orthosteric binding site and their hypothesized role in MLA binding, based on structural homology and general knowledge of nicotinic receptor pharmacology.

Residue (Human α7)	Loop	Subunit Face	Predicted Interaction with MLA
Tyr93	A	Principal (+)	Cation-π interaction with the positively charged nitrogen of MLA.
Trp149	B	Principal (+)	Hydrophobic and potential hydrogen bonding interactions. Key stacking interaction with the piperidine ring.
Tyr190	C	Principal (+)	Hydrogen bonding and hydrophobic interactions.
Tyr198	C	Principal (+)	Contributes to the aromatic nature of the binding pocket.
Trp55	D	Complementary (-)	Forms part of the "floor" of the binding pocket.

The Power of Analogs: Structure-Activity Relationship (SAR) Studies

The synthesis and characterization of MLA analogs have provided invaluable insights into the structural determinants of its antagonist activity at α7 nAChRs. These studies systematically modify different parts of the MLA molecule and assess the impact on its ability to block the receptor.

A crucial finding from these SAR studies is the importance of the anthranilate ester side-chain for the competitive antagonism of MLA at α7 nAChRs[1]. Analogs lacking this moiety tend to exhibit non-competitive behavior, suggesting that the anthranilate group plays a key role in orienting the molecule within the orthosteric site to effectively compete with acetylcholine[1]. This highlights the principle that subtle changes in a ligand's structure can dramatically alter its mode of interaction with the target receptor.

For example, one study demonstrated that while MLA itself is a potent competitive antagonist, the removal of the anthranilate ester side-chain leads to a significant loss of competitive activity at α7 nAChRs[4][5][6][7]. This underscores the critical role of this specific chemical group in the binding of MLA to the orthosteric site.

A Comparative Look at the Methodologies

To provide a clearer understanding of how these different experimental approaches contribute to our knowledge, let's compare their strengths and the nature of the data they provide.

Experimental Approach	Type of Data Generated	Key Strengths	Limitations
X-ray Crystallography (with AChBP)	3D atomic coordinates of the ligand-receptor complex.	Provides a high-resolution snapshot of the binding pose and specific molecular interactions.	Uses a homologous protein, not the native receptor. Crystal packing forces can sometimes influence conformation.
Site-Directed Mutagenesis	Quantitative changes in ligand binding affinity (e.g., Ki, IC50) upon mutation of specific residues.	Directly tests the energetic contribution of individual amino acids to the binding interaction.	Can sometimes lead to global conformational changes in the receptor, complicating interpretation.
Structure-Activity Relationship (SAR) Studies	Correlates changes in ligand chemical structure with changes in biological activity (e.g., antagonist potency).	Identifies the key chemical moieties of the ligand that are essential for its activity.	Indirectly infers binding interactions; does not directly visualize the binding site.
Computational Docking and Modeling	Predicted binding poses and interaction energies.	Allows for rapid screening of ligand libraries and visualization of potential interactions. Can generate testable hypotheses.	Highly dependent on the accuracy of the receptor model and the scoring functions used. Requires experimental validation.

Experimental Workflow: A Step-by-Step Look

To appreciate the rigor behind these findings, let's examine a typical experimental workflow for a site-directed mutagenesis study aimed at confirming the MLA binding site.

The synergistic relationship between different experimental approaches.

The structural model from AChBP crystallography provides a visual framework. Site-directed mutagenesis then acts as a functional probe, confirming the importance of the residues identified in the structure. SAR studies complement this by defining the chemical features of MLA necessary for this interaction. Finally, computational modeling can integrate all of this information to build predictive models and further refine our understanding of the binding dynamics.

Future Directions

While our understanding of the MLA binding site on α7 nAChRs is robust, there are still avenues for further refinement. A high-resolution crystal structure of MLA itself—not just an analog—with AChBP or, ideally, a stabilized form of the α7 nAChR ligand-binding domain would provide the most definitive structural picture. Furthermore, dedicated photoaffinity labeling studies using a specifically designed MLA-based probe could covalently link to the binding site residues, providing an orthogonal and powerful confirmation of the interacting amino acids.

References

• Qasem, A. M. A., Rowan, M. G., Sanders, V. R., Millar, N. S., & Blagbrough, I. S. (2022). Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors. ACS Bio & Med Chem Au. [Link]

• Qasem, A. M. A., Rowan, M. G., Sanders, V. R., Millar, N. S., & Blagbrough, I. S. (2022). Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors. UCL Discovery. [Link]

• Qasem, A. M. A., Rowan, M. G., Sanders, V. R., et al. (2023). Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors. University of Bath's research portal. [Link]

• Talley, T. T., et al. (n.d.). Crystal structure of an acetylcholine binding protein from Aplysia californica (Ac-AChBP) in complex with click chemistry compound... ResearchGate. [Link]

• Qasem, A. M. A., Rowan, M. G., Sanders, V. R., Millar, N. S., & Blagbrough, I. S. (2023). Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors. ACS Bio & Med Chem Au, 3(2), 147-157. [Link]

• Quek, G. X. J., Lin, D., Halliday, J. I., Absalom, N., Ambrus, J. I., Thompson, A. J., Lochner, M., Lummis, S. C. R., McLeod, M. D., & Chebib, M. (2010). Identifying the Binding Site of Novel Methyllycaconitine (MLA) Analogs at α4β2 Nicotinic Acetylcholine Receptors. ACS Chemical Neuroscience, 1(12), 796-809. [Link]

• Bobango, J., Wu, J., Talley, I. T., & Talley, T. T. (2016). Crystal structure of a chimeric acetylcholine binding protein from Aplysia californica (Ac-AChBP) containing loop C from the human alpha 3 nicotinic acetylcholine receptor in complex with Cytisine. RCSB PDB. [Link]

• Brejc, K., van Dijk, W. J., Klaassen, R. V., Schuurmans, M., van Der Oost, J., Smit, A. B., & Sixma, T. K. (2001). Crystal structure of an ACh-binding protein reveals the ligand-binding domain of nicotinic receptors. Nature, 411(6835), 269-276. [Link]

• Bobango, J., Wu, J., Talley, I. T., & Talley, T. T. (2016). Crystal structure of a chimeric acetylcholine binding protein from Aplysia californica (Ac-AChBP) containing loop C from the human alpha 6 nicotinic acetylcholine receptor in complex with... PDBj. [Link]

• Hong, H., & Zhan, C. G. (2018). Competitive docking model for prediction of the human nicotinic acetylcholine receptor α7 binding of tobacco constituents. PloS one, 13(3), e0194558. [Link]

• Tong, M., Arroyo, S., & Li, L. (2014). Role of Key Aromatic Residues in the Ligand-binding Domain of α7 Nicotinic Receptors in the Agonist Action of β-Amyloid. Journal of Biological Chemistry, 289(34), 23490-23501. [Link]

• Bobango, J., Wu, J., Talley, I. T., & Talley, T. T. (n.d.). Crystal structure of a chimeric acetylcholine binding protein from Aplysia Californica (Ac-AChBP) containing the main immunogenic region (MIR) from the human alpha 1 subunit of the muscle nicotinic acetylcholine receptor in complex with anatoxin-A. (4zjs). Pfam. [Link]

• Chen, L., et al. (2009). Computational Modeling Study of Human Nicotinic Acetylcholine Receptor for Developing New Drugs in the Treatment of Alcoholism. PMC. [Link]

• Nielsen, E. Ø., et al. (2011). The 7 nAChR homology model and top scoring docking poses. A, WT -conotoxin ImI... ResearchGate. [Link]

• Qasem, A. M. A., Rowan, M. G., Sanders, V. R., Millar, N. S., & Blagbrough, I. S. (2023). Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors. UCL Discovery. [Link]

• Davies, A. R., Hardick, D. J., Blagbrough, I. S., Potter, B. V., Wolstenholme, A. J., & Wonnacott, S. (1999). Characterisation of the binding of [3H]methyllycaconitine: a new radioligand for labelling alpha 7-type neuronal nicotinic acetylcholine receptors. Neuropharmacology, 38(5), 679-690. [Link]

• Spurny, R., et al. (2018). An allosteric binding site of the α7 nicotinic acetylcholine receptor revealed in a humanized... PMC. [Link]

• Sadeghi, M., et al. (2021). The Allosteric Activation of α7 nAChR by α-Conotoxin MrIC Is Modified by Mutations at the Vestibular Site. MDPI. [Link]

• Taly, A., et al. (2019). Antagonizing α7 nicotinic receptors with methyllycaconitine (MLA) potentiates receptor activity and memory acquisition. PubMed. [Link]

• Nirthanan, S., et al. (2002). Photoaffinity labeling of the nicotinic acetylcholine ion-channel with a Philanthotoxin probe. ResearchGate. [Link]

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• 2. Role of Key Aromatic Residues in the Ligand-binding Domain of α7 Nicotinic Receptors in the Agonist Action of β-Amyloid - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Operational Guide: Methyllycaconitine (MLA) Disposal &amp; Decontamination

Part 1: Executive Safety Directive

Do not treat Methyllycaconitine (MLA) as standard chemical waste.

Although MLA is not explicitly listed by name on the US EPA "P-List" (40 CFR 261.33), its acute toxicity profile (

approx. 3–5 mg/kg in mice) necessitates that it be managed with the rigor of an Acutely Hazardous Substance .

Immediate Action Required:

• Segregation: Isolate all MLA waste from general solvent or solid waste streams.

• Destruction: The only acceptable disposal method is High-Temperature Chemical Incineration .

• Prohibition: NEVER dispose of MLA or its solutions down the drain.

Part 2: Technical Profile & Risk Assessment

To understand the disposal rigor, one must understand the molecule. MLA is a diterpenoid alkaloid that acts as a potent, selective antagonist for the

nicotinic acetylcholine receptor ( nAChR).[1][2]

The Causality of Risk: Unlike broad-spectrum toxins, MLA targets the cholinergic anti-inflammatory pathway and neuromuscular transmission. Inappropriate disposal (e.g., drain pouring) poses a catastrophic risk to aquatic life and downstream water safety due to the stability of the diterpenoid ring structure.

Chemical & Safety Data Table

Parameter	Specification	Operational Implication
Compound	Methyllycaconitine (Citrate/Hydrate)	Most common lab forms; highly water-soluble.
CAS Number	21019-30-7 (Free base)	Verify CAS on your specific vial (salts vary).
Acute Toxicity	(i.v.[3] mouse): ~3–5 mg/kg	Extreme Precaution: A small spill can be lethal.
Target	nAChR Antagonist	Causes respiratory paralysis; neurotoxic.
Stability	Stable in aqueous solution	Does not degrade quickly; persistent in water systems.
Required PPE	Nitrile gloves (double), N95/P100 mask, Goggles	Prevent inhalation of dust; prevent dermal absorption.

Part 3: Disposal Workflow & Protocols

This protocol is designed to be a self-validating system . By following the "Double-Containment" rule, you create a visual check that prevents accidental exposure during waste transfer.

A. Solid Waste (Powder, Contaminated Weigh Boats)

The primary risk here is aerosolization of the dry powder.

• Primary Containment: Place the waste (weigh boat, contaminated gloves, empty vial) into a clear, sealable plastic bag (e.g., Ziploc).

• Stabilization: Add a damp paper towel (water-moistened) into the bag before sealing.

  • Reasoning: This traps any loose dust, preventing a "puff" of toxin when the bag is eventually compressed or processed.

• Secondary Containment: Place the sealed primary bag into a Rigid High-Density Polyethylene (HDPE) Wide-Mouth Container .

• Labeling: Affix a yellow "Acutely Toxic" label. Explicitly write: "Methyllycaconitine - Neurotoxin - Do Not Open."

B. Liquid Waste (Stock Solutions, Cell Media)

The primary risk is splashing and dermal absorption.

• Segregation: Do not mix with general "Halogenated" or "Non-Halogenated" solvent waste. MLA requires a dedicated "High Potency/Toxin" stream.

• Container: Use a small HDPE bottle (e.g., 500mL or 1L). Glass is discouraged due to breakage risk.

• Transfer: Use a disposable funnel. Do not pour directly from a wide beaker.

• Rinsing: Triple-rinse the original vessel with a small volume of water/ethanol. Add the rinsate to the MLA waste bottle , not the sink.

C. Sharps (Needles used for injection)

• Immediate Disposal: Do not recap needles.

• Container: Place directly into a hard-walled sharps container labeled for Incineration Only .

• Note: Ensure this sharps bin is not sent for autoclaving/landfill (common for bio-waste). It must go to chemical incineration.

Part 4: Decontamination Procedures

If a spill occurs or glassware needs cleaning, "neutralization" is not recommended because the chemistry is complex and can generate heat. Physical removal is the standard.

Surface Decontamination Protocol

• Isolate: Mark the area. Don double nitrile gloves.

• Solubilize: MLA is soluble in water and alcohol. Cover the spill with a paper towel soaked in 70% Ethanol .

  • Reasoning: Ethanol helps solubilize the alkaloid better than water alone and penetrates surface irregularities.

• Wipe: Wipe the area from the outside in (concentric circles) to avoid spreading the toxin.

• Wash: Follow with a soap and water wash.[4][5]

• Disposal: All wipes and gloves used in this process must be treated as Solid Waste (see Part 3A).

Part 5: Operational Logic Visualization

The following diagram illustrates the critical decision pathways for MLA waste. This visual aid ensures that lab personnel can quickly identify the correct stream, preventing cross-contamination.

Figure 1: Decision matrix for Methyllycaconitine waste segregation. Note the convergence on High-Temperature Incineration for all streams.

References

• Welch, K. D., et al. (2013). The role of the α7 subunit of the nicotinic acetylcholine receptor in the acute toxicosis of methyllycaconitine in mice. Journal of Applied Toxicology. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 5. data.fmc-agro.co.uk [data.fmc-agro.co.uk]

Personal protective equipment for handling Methyllycaconitine

[1][2][3]

nAChR Antagonists

Executive Summary & Mechanism of Risk

Methyllycaconitine (MLA) is not a generic reagent; it is a potent, competitive antagonist of the ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

nicotinic acetylcholine receptor (nAChR).[1][2][3][4][5][6] While invaluable for researching Alzheimer’s disease, schizophrenia, and inflammation, its high affinity ( nM) translates directly to its toxicity profile.[1]

The Danger: MLA blocks cholinergic transmission at the neuromuscular junction (though less potently than at neuronal sites) and in the CNS.[7] The primary mechanism of acute mortality is respiratory failure due to diaphragm paralysis.[7]

Toxicity Data (Reference Baseline)

Species	Route	LD50 (Approximate)	Clinical Significance
Mouse	Intravenous (IV)	3.3 – 5.8 mg/kg	Rapid onset of respiratory distress.[1][7]
Mouse	Intraperitoneal (IP)	~5 mg/kg	High systemic absorption.[1][7]
Rat	Intraperitoneal (IP)	~5 mg/kg	Comparable sensitivity to mice.[1][7]

Note: While human LD50 data is extrapolated, the steep dose-response curve in mammals mandates that MLA be handled as a "Fatal if Swallowed/Inhaled" agent.

The PPE Matrix: A Tiered Approach

Safety with MLA is dictated by its physical state.[7] The lyophilized solid (powder) presents the highest risk due to electrostatic aerosolization.[1][7]

Hierarchy of Controls (Visualized)

The following decision tree illustrates the required engineering controls and PPE based on the experimental stage.

Figure 1: Decision matrix for selecting appropriate engineering controls and personal protective equipment based on the physical state of MLA.

Operational Protocol: The "Zero-Exposure" Weighing Method

The most critical moment in MLA handling is the transition from the vendor vial to the solution.[7] MLA salts (citrate) are often hygroscopic and prone to static charge, causing "fly-away" powder that can be inhaled.[1][7]

Goal: Solubilize the compound before it ever leaves the primary containment.

Step-by-Step Methodology

• Preparation (The "Hot Zone"):

  • Clear the Fume Hood/BSC of clutter.[7]

  • Place a surface liner (absorbent pad, plastic side down) in the work area.[1]

  • Static Mitigation: Place an ionizing bar or use an anti-static gun on the vial before opening.[7] This prevents the powder from jumping out.[7]

• The Double-Glove Technique:

  • Inner Glove: Bright color (e.g., orange/blue nitrile).[1][7]

  • Outer Glove: Standard color (e.g., purple/white nitrile).[1][7]

  • Validation: If you see the inner color, the outer barrier is compromised.[7] Change immediately.

• Solubilization (In-Vial):

  • Do not weigh the powder directly if the vendor provides a pre-weighed amount (e.g., 5 mg or 10 mg).

  • Instead, inject the solvent (Water or Ethanol) directly into the vendor vial through the septum (if available) or by carefully uncapping inside the hood.[1]

  • Calculation: If you have 5 mg MLA and need a 10 mM stock: ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="ng-star-inserted display">

    (Note: Use MW of the specific salt, e.g., ~875 g/mol for citrate).[1][7]

• Transfer:

  • Once dissolved, the risk of inhalation drops to near zero.[7]

  • Transfer the liquid using a micropipette to your final storage aliquots.

Workflow Visualization

Figure 2: The "Solubilize First" workflow minimizes the risk of airborne particulate exposure.[1][7]

Emergency Response & Deactivation

Exposure Scenarios[1][2][3][9][10]

• Inhalation: Remove victim to fresh air immediately.[7] If breathing is labored, emergency medical services (EMS) must be called.[1][7] Mention "Nicotinic Antagonist Neurotoxin."[7]

• Skin Contact: Wash with soap and water for 15 minutes.[7] Do not use ethanol on the skin, as it may enhance dermal absorption of the remaining alkaloid.

• Eye Contact: Flush for 15 minutes.

Spill Cleanup & Deactivation

There is no "magic bullet" chemical that instantly neutralizes MLA without creating other hazards.[7] Physical removal is the standard.[7]

• Isolate: Mark the area.[7]

• PPE: Wear N95 respirator, double gloves, and goggles.[7]

• Contain: Cover liquid spills with absorbent pads. For powder spills, cover with a wet paper towel (water or ethanol) to prevent dust generation.[1][7]

• Clean:

  • Wipe the area with 70% Ethanol (MLA is highly soluble in ethanol).[1][7]

  • Follow with a soap and water wash.[7]

• Disposal: All wipes, gloves, and pads must go into Hazardous Chemical Waste (Incineration stream).[1][7] Do not throw in regular trash.

References

• Welch, K. D., et al. (2013).[1][7][8] The role of the

  subunit of the nicotinic acetylcholine receptor in the acute toxicosis of methyllycaconitine in mice. Toxicology, 312, 6-10.[7]

• Panter, K. E., et al. (2002).[1][7][6] Larkspur poisoning: toxicology and management. Journal of Range Management, 55(1), 73-79.[1]

• University of North Carolina (EHS). (2023).[1][7] Guidelines for Work With Toxins of Biological Origin. Retrieved from [Link][1][7]

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